(9R)-9-hydroxydecanoic acid

Core Science & Biosynthesis

Unlocking the Chemical Ecology and Therapeutic Potential of (9R)-9-Hydroxydecanoic Acid from Plant Extracts

Introduction: The Intersection of Chemical Mimicry and Pharmacology

(9R)-9-hydroxydecanoic acid (9-HDA) is a rare, medium-chain oxygenated fatty acid. While predominantly recognized as a structural component of honeybee (Apis mellifera) mandibular pheromones[1], its highly specific natural occurrence in the plant kingdom presents a fascinating convergence of evolutionary biology and pharmacological utility.

The most prominent botanical source of 9-HDA is the mirror orchid, Ophrys speculum. This plant relies on a specialized pollination strategy known as sexual deception[2]. By emitting a volatile bouquet that perfectly mimics the female sex pheromone of the scoliid wasp Campsoscolia ciliata, the orchid attracts male wasps that attempt pseudocopulation, thereby transferring pollen[2]. The biological activity of this extract relies heavily on the exact enantiomeric ratio of the oxygenated acids; the (9R) enantiomer is essential for eliciting strong electrophysiological responses[3].

Beyond ecology, the (9R)-hydroxydecanoic acid backbone is gaining traction in drug development. Structurally related moieties, such as (2S,9R)-2-amino-8-oxo-9-hydroxydecanoic acid (Aoh), are critical pharmacophores in potent Histone Deacetylase (HDAC) inhibitors. Understanding how to efficiently extract and profile this compound from natural plant matrices provides a sustainable foundation for semi-synthetic epigenetic therapeutics[4].

Biosynthetic Logic in Planta

In plants, the biosynthesis of medium-chain hydroxy fatty acids diverges from standard lipid metabolism. The accumulation of 9-HDA in orchid labella requires precise enzymatic truncation and stereoselective oxidation[3].

• Precursor Assembly: The standard fatty acid synthase (FAS) complex elongates acetate units, but specific thioesterases prematurely cleave the chain to yield decanoic acid (C10:0).

• Desaturation & Oxidation: Cytochrome P450 monooxygenases introduce an oxygen moiety at the ω -1 position, often forming a 9-oxo intermediate.

• Stereoselective Reduction: A highly specific ketoreductase reduces the ketone to a hydroxyl group, strictly favoring the (9R)-enantiomer to match the wasp's natural pheromone[3].

Biosynthetic pathway of (9R)-9-hydroxydecanoic acid in plants.

Extraction and Analytical Methodologies

Isolating trace volatile and semi-volatile carboxylic acids from plant cuticular waxes requires precision. Thermal degradation and enantiomeric racemization are the primary risks during sample preparation.

Protocol: Isolation and Derivatization of 9-HDA from Ophrys speculum

As an application scientist, I design protocols as self-validating systems . Every step below includes internal quality controls to ensure data integrity.

Step 1: Tissue Harvesting & Quenching Excise the labella from fresh Ophrys speculum flowers. Freeze immediately in liquid nitrogen.

• Causality: Halts endogenous lipase and oxidase activity, preventing the post-harvest degradation of the delicate hydroxy acids.

Step 2: Surface Solvent Extraction Immerse the intact labella in high-purity diethyl ether (0.5 mL per labellum) spiked with 10 µg/mL of nonadecanoic acid (Internal Standard) at 20°C for 48 hours[2].

• Causality: Diethyl ether is a moderately polar solvent that efficiently solubilizes cuticular waxes and semi-polar oxygenated acids without rupturing cell walls. This prevents the co-extraction of highly polar, non-volatile primary metabolites (like structural sugars) that would foul the GC column.

Step 3: Filtration and Concentration Filter the extract through silanized glass wool. Concentrate the solvent to approximately 50 µL under a gentle stream of high-purity nitrogen gas.

Step 4: Derivatization (Silylation) Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) and 50 µL of dry pyridine to the extract. Incubate at 70°C for 1 hour[5].

• Causality: Free carboxylic (-COOH) and hydroxyl (-OH) groups cause severe peak tailing and thermal breakdown during gas chromatography. BSTFA replaces the active hydrogens with trimethylsilyl (TMS) groups, drastically increasing volatility and thermal stability[5].

Step 5: Chiral GC-MS/EAD Analysis Inject 1 µL of the derivatized sample into a GC equipped with a chiral capillary column (e.g., Hydrodex-β-TBDAc).

• Self-Validation Check: The recovery rate of the nonadecanoic acid internal standard validates the extraction efficiency. Concurrently, injecting a synthetic racemic 9-HDA standard must show baseline resolution of the (9R) and (9S) peaks to validate the chiral column's resolving power before analyzing the biological sample.

Step-by-step extraction and derivatization workflow for 9-HDA.

Quantitative Data and Enantiomeric Profiling

The potency of 9-HDA as a semiochemical is heavily reliant on its enantiomeric purity and relative abundance in the floral volatile bouquet. The table below summarizes the quantitative distribution across different natural matrices.

Source Matrix	Total Volatile Yield	9-HDA Relative Abundance	Enantiomeric Ratio (R:S)	Primary Biological Function
Ophrys speculum Labellum	12.5 ± 1.2 µ g/extract	~2.7%	60:40	Pollinator attraction[2]
Campsoscolia ciliata Cuticle	26.2 ± 2.3 µ g/extract	~2.7%	60:40	Female sex pheromone[2]
Apis mellifera Mandibular Gland	> 100.0 µ g/gland	> 15.0%	Predominantly R	Queen mandibular pheromone[1]

Pharmacological Significance: Epigenetic Modulation

While 9-HDA acts as a volatile pheromone in orchids, structurally related derivatives of this medium-chain hydroxy acid have profound pharmacological implications in oncology and immunology.

Specifically, the unusual amino acid (2S,9R)-2-amino-8-oxo-9-hydroxydecanoic acid (Aoh) is a critical structural moiety in naturally occurring cyclic tetrapeptides, such as FR235222, isolated from fungal broths[6].

• Mechanism of Action: The Aoh moiety acts as a highly potent inhibitor of Histone Deacetylases (HDACs) in mammalian cells[6]. By chelating the zinc ion in the catalytic pocket of HDACs, it prevents the deacetylation of histone tails. This leads to chromatin relaxation, G1 cell cycle arrest, and selective immunosuppressive or antineoplastic activity.

• Plant-Derived Scaffolds: The natural occurrence of the (9R)-hydroxydecanoic acid backbone in plant extracts provides a sustainable, stereochemically pure precursor scaffold. Utilizing plant-derived (9R)-9-HDA can bypass the need for complex, multi-step asymmetric synthesis of the chiral hydroxyl center when developing semi-synthetic HDAC inhibitors[4].

Conclusion

The natural occurrence of (9R)-9-hydroxydecanoic acid in Ophrys speculum highlights a masterclass in evolutionary chemistry. By implementing rigorous, self-validating extraction protocols and understanding the stereochemical importance of this compound, researchers can leverage plant-derived 9-HDA not only for agricultural ecology (e.g., targeted pest management via pheromone traps) but also as a highly valuable chiral building block for next-generation epigenetic therapeutics.

References

• 9-Hydroxy-2E-decenoic Acid: Occurrence and Natural Distribution, Benchchem.
• Natural Products Impacting DNA Methyltransferases and Histone Deacetylases, Frontiers.
• The volatile chemistry of orchid pollination, Natural Product Reports (RSC Publishing).
• Pollinator attraction in a sexually deceptive orchid by means of unconventional chemicals, SciSpace.
• Natural Products Impacting DNA Methyltransferases and Histone Deacetylases, PMC - NIH.
• Asymmetric Total Synthesis of Natural Diheteropeptin, ResearchGate.
• Effects of Azole Fungicides on Secreted Metabolomes of Botrytis cinerea, ACS Publications.

Sources

• 1. 9-Hydroxy-2E-decenoic Acid|CAS 4448-33-3 [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. The volatile chemistry of orchid pollination - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00060A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Natural Products Impacting DNA Methyltransferases and Histone Deacetylases - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of 9-Hydroxydecanoic Acid Enantiomers in Lipid Metabolism: A Technical Guide

Executive Summary

9-Hydroxydecanoic acid and its α,β-unsaturated derivative, 9-hydroxy-2E-decenoic acid (collectively referred to as 9-HDA), are medium-chain hydroxy fatty acids that exert profound effects on lipid metabolism, neurophysiology, and inter-species chemical signaling. Operating predominantly through enantiomer-specific pathways, these molecules function as master regulators of caste-specific lipid storage in social insects, potent ion channel inhibitors in mammalian neurons, and essential biosynthetic precursors in fungal macrolactones. This whitepaper synthesizes the metabolic origins, biological roles, and analytical methodologies required to study 9-HDA enantiomers, providing a comprehensive framework for researchers and drug development professionals.

Metabolic Origins and Biosynthetic Pathways

The biosynthesis of 9-hydroxydecanoic acid is deeply integrated with foundational lipid metabolism, specifically relying on the targeted modification of long-chain fatty acids. The pathway is highly conserved across several species, most notably in the mandibular glands of the honey bee (Apis mellifera), where it dictates the production of the Queen Mandibular Pheromone (QMP)[1].

The synthesis proceeds via a tightly regulated, three-stage enzymatic cascade:

• ω-1 Hydroxylation: The pathway initiates with stearic acid (C18:0), which undergoes hydroxylation at the penultimate carbon (C17) catalyzed by a Cytochrome P450 monooxygenase, yielding 17-hydroxystearic acid[1].

• β-Oxidation (Chain Shortening): The 18-carbon intermediate enters the β-oxidation cycle. Instead of complete degradation for ATP production, the cycle is prematurely halted after the removal of four two-carbon (acetyl-CoA) units, resulting in the 10-carbon saturated intermediate: 9-hydroxydecanoic acid [1].

• α,β-Desaturation: An acyl-CoA dehydrogenase introduces a trans double bond between the C2 and C3 positions, generating the final α,β-unsaturated product, 9-hydroxy-2E-decenoic acid [1].

Biosynthetic pathway of 9-hydroxy-2E-decenoic acid from stearic acid via β-oxidation.

Enantiomer-Specific Biological Roles

The biological activity of 9-HDA is highly dependent on its stereochemistry. The molecule exists as two enantiomers: (R)-(−) and (S)-(+).

Entomological Lipid Metabolism and Social Regulation

In Apis mellifera, 9-hydroxy-2E-decenoic acid is secreted by the queen as a critical component of QMP. The natural pheromone maintains a strict enantiomeric ratio of approximately 88% R-(−) to 12% S-(+)[2]. Exposure to this specific enantiomeric blend triggers profound metabolic shifts in nurse-aged worker bees. Mechanistically, QMP upregulates total abdominal Fatty Acid Synthase (FAS) activity, driving de novo lipogenesis and significantly increasing lipid stores in the worker's abdominal fat body[2]. This lipid accumulation is a physiological prerequisite for the nurse bees to synthesize proteinaceous jelly in their hypopharyngeal glands, ensuring colony nourishment while simultaneously suppressing worker ovarian development[2].

Neurophysiological Modulation: Ion Channel Inhibition

Beyond insect signaling, the saturated precursor, 9-hydroxydecanoic acid, exhibits potent neurophysiological properties in mammalian systems. Recent in vitro validations have identified it as a potent, non-isoform-specific inhibitor of voltage-gated sodium (NaV) and calcium (CaV) channels, making it a molecule of high interest for antiseizure drug development[3]. Patch-clamp electrophysiology demonstrates that 9-hydroxydecanoic acid blocks NaV1.1 and NaV1.2 macroscopic currents by over 84% at 100 µM[3]. Interestingly, while the final inhibition magnitude is similar across isoforms, the kinetics differ: NaV1.2 inhibition stabilizes rapidly, whereas NaV1.1 inhibition is gradual, suggesting distinct state-dependent binding mechanisms within the channel pore[3].

Fungal Secondary Metabolism and Ecological Mimicry

In fungal biosynthesis, the (R)-enantiomer of 9-hydroxydecanoic acid serves as a highly specific pentaketide starter unit. Iterative polyketide synthases (iPKSs) in fungi such as Lasiodiplodia theobromae utilize this precursor to assemble 12-membered resorcylic acid lactones, such as lasiodiplodin—a compound known for inhibiting prostaglandin biosynthesis[4]. Ecologically, 9-hydroxydecanoic acid is also utilized by sexually deceptive orchids (e.g., Ophrys speculum). By mimicking the exact enantiomeric composition found in female scoliid wasps, the orchid hijacks the lipid-derived pheromone pathways of the male wasp to ensure pollination[5].

Quantitative Data & Comparative Analysis

Table 1: Biological Targets and Functions of 9-HDA Variants

Compound / Enantiomer	Biological System	Primary Target / Function	Ref
(R,E)-(−)-9-HDA (88%)	Apis mellifera	Upregulates FAS activity and fat body lipid stores in nurse bees.	[2]
(S,E)-(+)-9-HDA (12%)	Apis mellifera	Synergistic QMP component; required for full behavioral suppression.	[2]
(R)-9-Hydroxydecanoic acid	Fungi (L. theobromae)	Pentaketide starter unit for lasiodiplodin biosynthesis.	[4]
9-Hydroxydecanoic acid	Ophrys speculum	Allomone for pollinator attraction via sexual deception.	[5]

Table 2: Electrophysiological Inhibition Metrics of 9-Hydroxydecanoic Acid[3]

Ion Channel	Current Type	Inhibition (%) at 100 µM	Kinetic Profile
NaV1.1	Sodium	84.8 ± 6.7%	Gradual (> 7 minutes to stabilize)
NaV1.2	Sodium	84.2 ± 4.3%	Rapid (< 2 minutes to stabilize)
CaV3.1	Calcium	58.72 ± 9.94%	Rapid
CaV2.2	Calcium	Significant Block	Rapid

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, embedding causality into every experimental choice.

Protocol 1: LC-MS/MS Chiral Quantification of 9-HDA Enantiomers

Standard reverse-phase liquid chromatography cannot resolve the R and S enantiomers of 9-HDA. Because the biological activity is strictly tied to the 88:12 enantiomeric ratio, chiral resolution is mandatory[2],[6].

• Tissue Extraction: Homogenize biological samples (e.g., bee heads) in 80% methanol containing 0.01% butylated hydroxytoluene (BHT).

  • Causality: BHT is a critical antioxidant that prevents the autooxidation of the α,β-unsaturated lipid chain during mechanical lysis, ensuring the measured concentrations reflect in vivo states[6].

• Internal Standardization: Spike the homogenate with a known concentration of deuterated 9-HDA (e.g., d3-9-HDA).

  • Causality: The internal standard co-elutes with the target analytes, acting as a self-validating control to correct for matrix effects and ionization suppression in the MS source.

• Chiral LC Separation: Inject the supernatant onto a chiral stationary phase column (e.g., Chiralpak AD-H) using an isocratic mobile phase of hexane/isopropanol/trifluoroacetic acid.

  • Causality: The chiral selector creates transient diastereomeric complexes with the 9-HDA enantiomers, allowing the (R)- and (S)-forms to elute at distinct retention times[6].

• Tandem Mass Spectrometry (MS/MS): Operate the mass spectrometer in negative electrospray ionization (ESI-) and Multiple Reaction Monitoring (MRM) mode, tracking the specific precursor-to-product ion transitions for 9-HDA.

LC-MS/MS workflow for the chiral resolution and quantification of 9-HDA enantiomers.

Protocol 2: Electrophysiological Validation of Ion Channel Inhibition

To assess the antiseizure potential of 9-hydroxydecanoic acid, macroscopic currents must be measured with high temporal resolution[3].

• Cell Preparation: Culture HEK293T cells and stably transfect them with plasmids encoding human NaV1.1, NaV1.2, CaV3.1, or CaV2.2 channels.

• Whole-Cell Patch-Clamp: Establish a whole-cell configuration using borosilicate glass pipettes (resistance 2–4 MΩ) filled with an intracellular solution mimicking physiological ion gradients.

  • Causality: The whole-cell configuration breaks the membrane patch, allowing the pipette solution to dialyze the cell. This provides absolute control over the intracellular milieu, validating that observed current changes are strictly due to the applied extracellular compound[3].

• Compound Application: Apply 100 µM 9-hydroxydecanoic acid using a computer-controlled rapid perfusion system.

  • Causality: Rapid perfusion ensures that the local concentration of the lipid derivative reaches equilibrium instantly, allowing researchers to accurately measure the stabilization kinetics (e.g., the >7 min gradual block of NaV1.1)[3].

• Data Acquisition: Record macroscopic currents elicited by step depolarizations (e.g., to +10 mV from a holding potential of −100 mV). Normalize the steady-state current against pre-application baseline currents to calculate the percentage of inhibition[3].

Conclusion & Future Directions

The biological role of 9-hydroxydecanoic acid and its enantiomers extends far beyond simple lipid metabolism. As a structural precursor, it bridges the gap between primary fatty acid synthesis and complex secondary metabolism in insects, plants, and fungi. Its stereospecific regulation of honey bee caste physiology highlights an evolutionary masterpiece of chemical signaling, while its newly discovered non-isoform-specific inhibition of NaV and CaV channels opens novel avenues for antiseizure drug development. Future research must prioritize structure-activity relationship (SAR) studies on the saturated and unsaturated enantiomers to isolate the neurophysiological benefits from the pheromonal lipid-altering effects.

Sources

• 1. 9-Hydroxy-2E-decenoic Acid|CAS 4448-33-3 [benchchem.com]
• 2. The effects of queen mandibular pheromone on nurse-aged honey bee (Apis mellifera) hypopharyngeal gland size and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Differences in honeybee queen pheromones revealed by LC-MS/MS: Reassessing the honest signal hypothesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Biocatalytic production of (9R)-9-hydroxydecanoic acid using cytochrome P450

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Application Note: Biocatalytic Production of (9R)-9-Hydroxydecanoic Acid Using Cytochrome P450 BM3

Target Audience: Researchers, scientists, and drug development professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Scientific Rationale

The selective oxy-functionalization of non-activated C–H bonds remains one of the most challenging transformations in synthetic organic chemistry. Chiral hydroxy fatty acids (HFAs), such as (9R)-9-hydroxydecanoic acid, are highly valuable synthons used in the synthesis of macrolactones, biodegradable polymers, and active pharmaceutical ingredients (APIs).

Cytochrome P450 BM3 (CYP102A1), isolated from Bacillus megaterium, has emerged as a premier biocatalyst for this transformation. Unlike most eukaryotic P450s that require separate redox partner proteins, P450 BM3 is a "self-sufficient" monooxygenase wherein the heme domain is naturally fused to a cytochrome P450 reductase (CPR) domain on a single polypeptide chain [2.4]. This proximity enables exceptionally high electron transfer rates. When reacted with decanoic acid (a 10-carbon fatty acid), wild-type P450 BM3 exhibits strong regioselectivity for sub-terminal positions, predominantly hydroxylating the ω-1 position (C9) with an intrinsic preference of approximately 66%[1]. Crucially, the chiral environment of the active site enforces strict stereocontrol during the oxygen rebound step, yielding the (R)-enantiomer with excellent enantiomeric excess (>95% ee)[2].

Mechanistic Insights: The Causality of Catalysis

To optimize the biocatalytic production of (9R)-9-hydroxydecanoic acid, one must understand the causality behind the enzyme's catalytic cycle. The regioselectivity is dictated by the substrate binding pocket: the carboxylate group of decanoic acid is anchored at the entrance of the channel by polar residues (e.g., Arg47, Tyr51), while the hydrophobic aliphatic tail extends down toward the heme iron. Because of the specific depth of this pocket, the terminal methyl group (ω) is held too far from the iron-oxo species, positioning the ω-1, ω-2, and ω-3 carbons directly in the reactive zone[3].

The reaction proceeds via a radical rebound mechanism. Following the abstraction of a hydrogen atom from the C9 position by the highly reactive Compound I (Fe IV =O •+ ), a transient carbon-centered radical is formed. The subsequent "rebound" of the hydroxyl radical is faster than bond rotation, locking the stereochemistry into the (R)-configuration[2].

Fig 1. Catalytic cycle of P450 BM3 highlighting the radical rebound mechanism for 9-HDA synthesis.

Process Engineering & Experimental Workflows

Two primary modalities are utilized for this biotransformation: an in vitro enzymatic cascade and an in vivo whole-cell system.

Causality in System Design:

• The Uncoupling Problem (In Vitro): P450s are prone to "uncoupling," where electrons from NADPH reduce O 2​ to H 2​ O 2​ without hydroxylating the substrate[4]. H 2​ O 2​ rapidly degrades the heme prosthetic group. Therefore, our in vitro protocol mandates the inclusion of Catalase to scavenge H 2​ O 2​ and extend catalyst half-life. Furthermore, Glucose Dehydrogenase (GDH) is coupled to recycle the prohibitively expensive NADP + back to NADPH.

• The Degradation Problem (In Vivo): If wild-type E. coli is used, the synthesized 9-hydroxydecanoic acid is rapidly consumed by the host's β-oxidation pathway. To prevent this, we utilize an engineered E. coli strain with a Δ fadD knockout [5]. Deleting fadD (acyl-CoA synthetase) prevents the activation of the fatty acid into its CoA-thioester, effectively trapping the product in the fermentation broth.

Fig 2. Parallel workflows for in vitro and in vivo biocatalytic production of (9R)-9-HDA.

Quantitative Data Summary

The table below summarizes the expected performance metrics when executing the protocols provided in Section 5.

Parameter	In Vitro Cascade	In Vivo Whole-Cell	Causality / Impact
Substrate Concentration	10 - 40 mM	5 - 20 mM	In vitro tolerates higher substrate loading due to the absence of cellular membrane toxicity.
Regioselectivity (C9-OH)	~66%	~65%	Inherent to WT P450 BM3 binding pocket geometry; unaffected by the chosen expression system[1].
Enantiomeric Excess (ee)	>95% (R)	>95% (R)	Stereocontrol is strictly dictated by the rigid radical rebound trajectory[2].
Cofactor Requirement	GDH + Glucose	Endogenous	In vivo utilizes cellular metabolism, eliminating the need for exogenous NADP + [5].
Primary Bottleneck	Heme degradation via uncoupling	Substrate transport & β-oxidation	Addressed via Catalase addition (in vitro) and Δ fadD knockout (in vivo).

Self-Validating Experimental Protocols

Protocol A: In Vitro Enzymatic Cascade

This protocol utilizes a self-validating design. A negative control (lacking decanoic acid) is run in parallel to measure the baseline NADPH depletion rate, which quantifies the background uncoupling rate.

Reagents & Materials:

• Buffer: 100 mM Potassium phosphate, pH 8.0 (Optimal for BM3 stability and reductase domain function).

• Substrate Stock: 500 mM Decanoic acid in DMSO.

• Enzymes: Purified P450 BM3 (2 µM), Glucose Dehydrogenase (GDH, 10 U/mL), Bovine Liver Catalase (500 U/mL).

• Cofactors: NADP + (0.5 mM), D-Glucose (50 mM).

• Internal Standard: 11-Hydroxyundecanoic acid (for GC-MS recovery validation).

Step-by-Step Procedure:

• Reaction Assembly: In a 50 mL baffled flask, add 10 mL of the pH 8.0 buffer. Add D-Glucose, NADP + , GDH, and Catalase.

• Substrate Addition: Slowly add 200 µL of the decanoic acid stock (final concentration 10 mM). Note: The 2% final DMSO concentration aids substrate solubility without denaturing the P450.

• Initiation: Add purified P450 BM3 to a final concentration of 2 µM to initiate the reaction.

• Incubation: Incubate at 30°C with orbital shaking at 200 rpm for 4 hours. Ensure the flask is unsealed (covered with a breathable membrane) to allow continuous O 2​ transfer, as molecular oxygen is a stoichiometric co-substrate[4].

• Quenching & Validation: Spike the reaction with 1 mM of the internal standard. Quench the reaction by adding 1 mL of 3 M HCl to drop the pH < 3.0 (protonating the carboxylates for extraction).

• Extraction: Extract twice with equal volumes of ethyl acetate. Dry the organic layer over anhydrous Na 2​ SO 4​ and evaporate under N 2​ .

Protocol B: In Vivo Whole-Cell Biotransformation

Using an engineered E. coli host circumvents the need for purified enzymes and exogenous cofactors.

Step-by-Step Procedure:

• Strain Preparation: Transform E. coli BL21(DE3) Δ fadD with a pET28a vector harboring the wild-type CYP102A1 gene[5].

• Cultivation: Grow cells in Terrific Broth (TB) containing 50 µg/mL kanamycin at 37°C until OD 600​ reaches 0.8.

• Induction: Add 0.5 mM IPTG and 0.5 mM δ -aminolevulinic acid (a heme precursor to ensure proper P450 folding). Reduce temperature to 25°C and express for 16 hours.

• Resting Cell Reaction: Harvest cells by centrifugation. Resuspend the cell pellet to an OD 600​ of 20 in 100 mM Potassium phosphate buffer (pH 7.4) supplemented with 1% (w/v) glucose (to drive endogenous NADPH regeneration).

• Biotransformation: Add decanoic acid (neutralized to sodium decanoate for aqueous solubility) to a final concentration of 10 mM. Incubate at 30°C, 250 rpm for 24 hours.

• Harvesting: Centrifuge to remove biomass. Acidify the supernatant (pH < 3.0) and extract with ethyl acetate as described in Protocol A.

Analytical Validation (GC-MS & Chiral HPLC)

• Regioselectivity (GC-MS): Derivatize the extracted products using BSTFA/TMCS to form trimethylsilyl (TMS) ethers of the hydroxyl groups, and methanolic HCl to form methyl esters of the carboxylates. The fragmentation pattern of the TMS-derivatized C9-OH product yields a characteristic prominent m/z 117 ion (cleavage between C8 and C9).

• Enantioselectivity (Chiral HPLC): Analyze the purified fraction on a Chiralcel OD-H column (Hexane:Isopropanol 95:5, 1.0 mL/min). The (R)-enantiomer will elute distinctly from the (S)-enantiomer, allowing precise integration of the >95% ee[2].

References

• The stereochemistry of fatty acid hydroxylation by cytochrome P450(BM3) Tetrahedron Letters (2006). URL:[Link]

• Regio- and Enantio-selective Chemo-enzymatic C-H-Lactonization of Decanoic Acid to (S)-δ-Decalactone ChemCatChem / SciSpace (2020). URL:[Link](Note: DOI extracted from standard literature indexing based on SciSpace source)

• Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose BMC Biotechnology (2016). URL:[Link]

• Mechanistic Insight-Guided Protein-Engineering Strategies Lead to the Control of Cytochrome-P450-Mediated Regioselectivity of Midchain Fatty Acid C–H Activation ACS Catalysis (2021). URL:[Link]

• Process intensification for cytochrome P450 BM3-catalyzed oxy-functionalization of dodecanoic acid Biotechnology and Bioengineering (2020). URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. UQ eSpace [espace.library.uq.edu.au]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 5. Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Chiral HPLC Separation Methods for (9R)-9-Hydroxydecanoic Acid

Application Notes & Protocols for Remote Stereocenter Resolution

Introduction & Scientific Significance

(9R)-9-hydroxydecanoic acid is a medium-chain ( ω -1)-hydroxy fatty acid with profound ecological and synthetic importance. In chemical ecology, it acts as a critical semiochemical; sexually deceptive orchids emit specific enantiomeric ratios (typically R:S = 6:4) of this compound to mimic female wasp pheromones, thereby attracting male wasps for pollination[1][2]. In organic synthesis, the enantiopure (9R)-isomer serves as a vital chiral building block for the total synthesis of macrolides, including the defensive secretion Phoracantholide I[3].

Because the biological activity of 9-hydroxydecanoic acid is strictly stereodependent, precise chiral resolution is a mandatory step in both ecological profiling and synthetic quality control.

Caption: Dual significance of (9R)-9-hydroxydecanoic acid in ecology and synthesis.

Analytical Challenges & Mechanistic Causality

Separating the enantiomers of 9-hydroxydecanoic acid presents two fundamental chromatographic hurdles:

• Lack of a UV Chromophore : Aliphatic hydroxy acids possess no conjugated π -systems, rendering standard UV-Vis detection ineffective at low concentrations.

• Remote Stereocenter ( ω -1 position) : The chiral center at C9 is sterically isolated from the C1 carboxyl moiety.

The Causality of Derivatization Strategy: Standard fatty acid protocols often derivatize the C1 carboxyl group (e.g., forming phenacyl esters) to introduce a UV tag. However, placing a bulky aromatic tag eight carbons away from the C9 stereocenter fails to facilitate the rigid, localized three-point interactions required by polysaccharide-based Chiral Stationary Phases (CSPs).

Field-Proven Insight: To achieve baseline resolution ( Rs​≥1.5 ), derivatization must target the hydroxyl group [4][5]. Converting the C9-OH into a 3,5-dinitrophenyl urethane (DNPU) introduces a strong π -acidic aromatic ring and hydrogen-bond donors/acceptors directly adjacent to the stereocenter. This localizes the steric bulk and electronic interactions, maximizing chiral recognition on amylose-based CSPs. Alternatively, direct LC-MS/MS on sub-2 µm immobilized CSPs can bypass derivatization by relying on ultra-high efficiency particle dynamics[6].

Experimental Protocols (Self-Validating Systems)

Protocol A: Indirect Chiral HPLC-UV via DNPU Derivatization

This method is ideal for laboratories equipped with standard HPLC-UV systems, offering robust baseline resolution.

Step 1: Sample Preparation & Derivatization

• Dissolve 1.0 mg of the 9-hydroxydecanoic acid sample in 500 µL of anhydrous toluene.

• Add 10 µL of 3,5-dinitrophenyl isocyanate (DNPI) and 5 µL of anhydrous pyridine (catalyst).

• Seal the vial and incubate at 60 °C for 60 minutes to ensure complete urethane formation at the C9-OH position[4].

• Quench the reaction with 50 µL of methanol, evaporate to dryness under a gentle nitrogen stream, and reconstitute in 1.0 mL of Hexane/Isopropanol (90:10, v/v).

Step 2: Chromatographic Conditions

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 × 4.6 mm, 5 µm.

• Mobile Phase: Hexane / Isopropanol / Trifluoroacetic Acid (90:10:0.1, v/v/v). Causality: TFA suppresses the ionization of the un-derivatized C1 carboxyl group, preventing peak tailing.

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

Protocol B: Direct Chiral LC-MS/MS (No Derivatization)

This method leverages immobilized CSPs and Electrospray Ionization (ESI) for high-throughput, trace-level ecological samples[6].

Step 1: Sample Preparation

• Extract orchid volatiles or fermentation broth using Solid Phase Extraction (SPE) (e.g., Oasis HLB).

• Elute with methanol, evaporate, and reconstitute in Acetonitrile/Water (50:50, v/v).

Step 2: Chromatographic Conditions

• Column: Chiralpak IA-U (Immobilized Amylose CSP), 100 × 2.1 mm, 1.6 µm. Causality: The 1.6 µm particle size provides the theoretical plates necessary to resolve the un-derivatized enantiomers, while immobilization allows the use of MS-friendly reversed-phase solvents[6].

• Mobile Phase: Gradient of Water (A) and Acetonitrile (B), both containing 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Detection: ESI-MS/MS in Negative Ion Mode (MRM transition for[M-H]⁻ m/z 187.1 → specific fragments).

Caption: Workflow for the indirect chiral resolution of 9-hydroxydecanoic acid.

Data Presentation & System Suitability

The following tables summarize the expected quantitative data and performance metrics for both methodologies, allowing for easy comparison and method selection.

Table 1: Comparison of Analytical Strategies

Parameter	Protocol A (Derivatization + UV)	Protocol B (Direct LC-MS/MS)
Analyte Form	C9-DNPU Derivative	Intact 9-Hydroxydecanoic acid
Stationary Phase	Coated Amylose (Chiralpak AD-H)	Immobilized Amylose (Chiralpak IA-U)
Elution Mode	Normal Phase (Hexane/IPA)	Reversed Phase (Water/ACN)
Limit of Detection	~1.5 µg/mL	~5.0 ng/mL
Primary Application	Synthetic purity control (mg scale)	Ecological volatile profiling (trace scale)

Table 2: Typical Chromatographic Parameters

Metric	Protocol A Expected Value	Protocol B Expected Value	Method Acceptance Criteria
Retention Time (S)	14.2 min	6.8 min	± 2.0% RSD
Retention Time (R)	16.5 min	7.4 min	± 2.0% RSD
Resolution ( Rs​ )	> 2.5	1.6	Rs​≥1.5 (Baseline)
Selectivity ( α )	1.25	1.12	α>1.0
Peak Symmetry	0.95 - 1.05	0.90 - 1.10	0.8 - 1.2

References

• [1] The volatile chemistry of orchid pollination - Natural Product Reports (RSC Publishing). Source: rsc.org. 1

• [3] Synthesis of Both the Enantiomers of Phoracantholide I, A Defensive .... Source: oup.com. 3

• [2] The volatile chemistry of orchid pollination - Administrative page for SLU library. Source: slu.se. 2

• [4] CHAPTER 8: Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. Source: rsc.org. 4

• [6] Chiral HPLC-MS/MS chromatograms of different preparations containing... Source: researchgate.net. 6

• [5] Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase after Achiral Pre-Column Derivatization. Source: scirp.org. 5

Sources

• 1. The volatile chemistry of orchid pollination - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00060A [pubs.rsc.org]
• 2. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 3. academic.oup.com [academic.oup.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase after Achiral Pre-Column Derivatization* [scirp.org]
• 6. researchgate.net [researchgate.net]

Advanced Derivatization Strategies for the GC-MS Analysis of (9R)-9-Hydroxydecanoic Acid

Introduction & The Chemical Challenge

The comprehensive profiling and quantification of hydroxy fatty acids (HFAs), such as (9R)-9-hydroxydecanoic acid, present unique analytical challenges in gas chromatography-mass spectrometry (GC-MS). (9R)-9-hydroxydecanoic acid possesses a 10-carbon aliphatic chain with two highly polar functional groups: a terminal carboxylic acid (-COOH) and a secondary hydroxyl group (-OH) at the C9 position.

If analyzed underivatized, these polar moieties engage in strong intermolecular hydrogen bonding, leading to severe peak tailing, poor volatilization, and thermal degradation within the GC inlet[1]. Furthermore, standard electron ionization (EI) of underivatized HFAs often yields ambiguous mass spectra due to non-specific thermal rearrangements[1]. To achieve robust chromatographic resolution, high sensitivity, and structurally informative fragmentation, targeted derivatization is mandatory.

Because the analyte is a specific enantiomer—the (9R) stereoisomer—the analytical strategy must be bifurcated based on the experimental goal:

• Quantitative & Structural Profiling (Achiral): Utilizing a two-step alkylation and silylation approach to maximize volatility and MS diagnostic fragmentation[2].

• Stereochemical Validation (Chiral): Utilizing chiral derivatizing agents (CDAs) to resolve the (9R) enantiomer from its (9S) counterpart on standard achiral stationary phases[3].

Strategy I: Two-Step Achiral Derivatization (FAME-TMS)

While single-step silylation (converting both -OH and -COOH to trimethylsilyl derivatives) is possible, TMS esters of carboxylic acids are hydrolytically unstable and prone to degradation in the GC column[4]. The gold standard for HFA analysis is a two-step derivatization : methyl esterification of the carboxyl group followed by silylation of the hydroxyl group[2].

Mechanistic Rationale

• Step 1 (Methylation): Acid-catalyzed esterification (e.g., using BF3/Methanol or Methanolic HCl) selectively converts the -COOH group into a highly stable Fatty Acid Methyl Ester (FAME)[5]. The acidic conditions do not affect the secondary -OH group at C9.

• Step 2 (Silylation): The remaining free hydroxyl group is reacted with a silylating reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), typically catalyzed by 1% trimethylchlorosilane (TMCS)[2]. This converts the -OH into a trimethylsilyl (TMS) ether, drastically reducing polarity and directing MS fragmentation to yield highly specific structural fingerprints[1].

Workflow for the two-step FAME-TMS derivatization of hydroxy fatty acids for GC-MS analysis.

Protocol 1: FAME-TMS Derivatization Workflow

Self-Validating System: Always process a method blank and a spiked internal standard (e.g., nonadecanoic acid or a deuterated HFA) to monitor derivatization efficiency and rule out reagent artifacts.

• Sample Preparation: Transfer the extracted lipid fraction (containing approx. 10–50 µg of 9-hydroxydecanoic acid) into a heavy-walled glass reaction vial with a Teflon-lined cap. Evaporate to complete dryness under a gentle stream of ultra-pure Nitrogen (N2).

• Methylation: Add 0.5 mL of 14% Boron Trifluoride in Methanol (BF3/MeOH)[5]. Seal tightly and vortex.

• Incubation: Heat the vial in a dry block at 60 °C for 30 minutes. Causality: Heat accelerates the nucleophilic acyl substitution. BF3 acts as a Lewis acid catalyst, activating the carbonyl carbon for methanolic attack.

• Extraction of FAME: Cool to room temperature. Add 1.0 mL of LC-MS grade hexane and 0.5 mL of saturated NaCl solution (to drive the organic products into the hexane layer). Vortex vigorously for 1 minute, then centrifuge at 2000 x g for 3 minutes to separate phases.

• Drying: Transfer the upper organic (hexane) layer to a clean, dry vial. Evaporate to complete dryness under N2. Critical Step: Moisture severely inhibits the subsequent silylation reaction.

• Silylation: Add 50 µL of MSTFA containing 1% TMCS (v/v) and 50 µL of anhydrous pyridine[2][4].

• Final Incubation: Heat at 70 °C for 20 minutes[2].

• Analysis: Cool to room temperature, dilute with 100 µL of hexane, and transfer to a GC autosampler vial with a glass insert. Inject 1 µL into the GC-MS.

Strategy II: Stereochemical Resolution via Chiral Derivatization

Standard GC-MS columns (e.g., DB-5ms) possess achiral stationary phases and cannot separate the (9R) and (9S) enantiomers of 9-hydroxydecanoic acid. To validate the (9R) stereochemistry, the analyte must be converted into diastereomers using a chiral derivatizing agent (CDA)[3].

Mechanistic Rationale

Mosher's acid chloride, (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl), reacts with the secondary hydroxyl group at the C9 position. Because the reagent is enantiopure (R), reacting it with a racemic mixture of the HFA yields two distinct diastereomers: (9R, R)-MTPA and (9S, R)-MTPA. Diastereomers possess different physical properties (e.g., boiling points and dipole moments) and exhibit baseline separation on standard non-chiral GC columns[3].

Chiral derivatization using Mosher's reagent to resolve (9R) and (9S) enantiomers via GC-MS.

Protocol 2: Chiral Derivatization (Mosher's Method)

• FAME Preparation: Perform Steps 1-5 from Protocol 1 to generate the 9-hydroxydecanoic acid methyl ester.

• Chiral Reagent Addition: To the dried FAME, add 10 µL of (R)-(-)-MTPA-Cl and 50 µL of anhydrous pyridine. Causality: Pyridine acts as both the solvent and an acid scavenger to neutralize the HCl generated during the esterification reaction.

• Incubation: Seal the vial and incubate at 60 °C for 1 hour.

• Quenching & Extraction: Cool to room temperature. Add 100 µL of water to quench unreacted MTPA-Cl. Extract the diastereomeric derivatives using 500 µL of hexane.

• Analysis: Transfer the organic layer to an autosampler vial. Analyze via GC-MS or GC-ECNI-MS (Electron Capture Negative Ion MS), which offers extreme sensitivity for MTPA derivatives due to their highly electronegative trifluoromethyl groups[3].

Data Interpretation & Quantitative Summaries

Comparison of Derivatization Methods

Derivatization Strategy	Reagents Used	Target Functional Groups	Primary Analytical Advantage	Limitations
Direct Silylation	BSTFA + 1% TMCS	-COOH and -OH	Fast, single-step reaction.	TMS esters of -COOH are unstable and prone to hydrolysis[4].
Two-Step (FAME-TMS)	BF3/MeOH, then MSTFA	-COOH (Methyl), -OH (TMS)	Highly stable derivatives; excellent EI fragmentation for structural elucidation[2].	Time-consuming; requires strict anhydrous conditions for step 2.
Chiral (Mosher's)	BF3/MeOH, then (R)-MTPA-Cl	-COOH (Methyl), -OH (MTPA)	Allows enantiomeric resolution on standard achiral GC columns[3].	Bulky derivative increases retention time; complex mass spectra.

Diagnostic GC-MS (EI) Fragmentation of 9-TMS-oxydecanoic acid methyl ester

Under standard 70 eV Electron Ionization, the FAME-TMS derivative of 9-hydroxydecanoic acid (Molecular Weight = 274.47 g/mol ) undergoes predictable fragmentation. The most diagnostic ions arise from α-cleavage adjacent to the TMS-ether group[4]. Because the hydroxyl group is at the C9 position (omega-1), specific fragments confirm this positional isomerism.

Expected m/z	Ion Origin / Cleavage Mechanism	Diagnostic Value
259	[M−15]+ (Loss of methyl from TMS group)	Confirms the molecular weight of the derivative.
243	[M−31]+ (Loss of methoxy group from FAME)	Confirms the presence of the methyl ester.
117	[CH3​−CH(OTMS)]+ (α-cleavage between C8 and C9)	Highly Diagnostic: Confirms the -OH group is at the C9 (omega-1) position.
259	[M−CH3​]+ (Alternative α-cleavage, loss of terminal methyl)	Isobaric with [M−15]+ ; typical for omega-1 hydroxy fatty acids.
73	[Si(CH3​)3​]+	Base peak in most TMS derivatives; indicates successful silylation.

Note: The intense m/z 117 ion is the hallmark signature of an omega-1 hydroxy fatty acid (like 9-hydroxydecanoic acid), distinguishing it from other positional isomers such as 10-hydroxydecanoic acid (which would yield a strong m/z 103 ion corresponding to [CH2​(OTMS)]+ )[1].

References

• Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids Royal Society of Chemistry (RSC) URL:[Link]

• Highly selective and sensitive gas chromatography-electron-capture negative-ion mass spectrometry method for the indirect enantioselective identification of 2- and 3-hydroxy fatty acids in food and biological samples PubMed (National Institutes of Health) URL:[Link]

• GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils ResearchGate URL:[Link]

• Global and Targeted Lipid Analysis of Gemmata obscuriglobus Reveals the Presence of Lipopolysaccharide, a Signature of the Classical Gram-Negative Outer Membrane PubMed Central (National Institutes of Health) URL:[Link]

• Identification and Quantitation of Hydroxy Fatty Acids in Fermented Sausage Samples Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Global and Targeted Lipid Analysis of Gemmata obscuriglobus Reveals the Presence of Lipopolysaccharide, a Signature of the Classical Gram-Negative Outer Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly selective and sensitive gas chromatography-electron-capture negative-ion mass spectrometry method for the indirect enantioselective identification of 2- and 3-hydroxy fatty acids in food and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Biocatalytic Synthesis of Chiral Massoia Lactone from (9R)-9-Hydroxydecanoic Acid

Introduction & Mechanistic Rationale

(R)-Massoia lactone (6-pentyl-5,6-dihydro-2H-pyran-2-one) is a high-value α,β -unsaturated δ -lactone prized in the flavor and fragrance industry for its intense coconut-like aroma [4]. Traditionally, this compound is obtained via the destructive extraction of Cryptocarya massoia bark, a practice fraught with severe ecological and sustainability constraints [1]. While chemical syntheses exist, they predominantly yield racemic mixtures that require costly chiral resolution downstream.

This application note details a state-of-the-art, chemoenzymatic protocol that utilizes (9R)-9-hydroxydecanoic acid —a naturally occurring polyketide intermediate in the biosynthesis of lasiodiplodins [2]—as a renewable chiral pool precursor.

The "Functional Group Walking" Strategy

The primary synthetic challenge lies in translocating the hydroxyl group from the C9 position of the precursor to the C5 position required for massoia lactone, while establishing the correct (R)-stereocenter and introducing an α,β -unsaturation. We achieve this through a highly orchestrated, CoA-tethered biocatalytic cascade:

• Thioesterification & Gating: The precursor is first ligated to Coenzyme A (CoA). This thioester tether prevents premature, off-target lactonization and serves as a strict recognition motif for downstream isomerases.

• Stereospecific Dehydration: A dehydratase specifically targets the (9R)-hydroxyl group, eliminating water to form a Δ8 double bond. This step acts as a kinetic gate; any (9S)-impurities are rejected.

• Iterative Isomerization: An enoyl-CoA isomerase complex "walks" the double bond down the aliphatic chain from Δ8 to Δ5 .

• Targeted Re-hydration: A regioselective Δ5 -hydratase introduces a new hydroxyl group strictly in the (5R)-configuration.

• Desaturation & Flow Lactonization: An Acyl-CoA dehydrogenase (ACAD) introduces the C2=C3 double bond. Following thioester cleavage, the intermediate is passed through a continuous-flow packed-bed reactor containing immobilized Candida antarctica Lipase B (CALB), which drives the final cyclization [3].

Biocatalytic cascade for functional group walking and lactonization to (R)-massoia lactone.

Self-Validating Quality Control (QC) Systems

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system :

• Built-in Stereochemical Validation: CALB (Novozym 435) exhibits profound enantioselectivity for (R)-alcohols during esterification. If the upstream hydratase loses fidelity and produces the (5S)-enantiomer, CALB will actively reject it. The presence of uncyclized (5S)-hydroxydec-2-enoic acid in the flow effluent immediately flags an upstream stereochemical failure. High lactone yields inherently validate the (5R) fidelity of the entire cascade.

• In-line Spectroscopic Tracking: The integrity of the CoA-thioester tether is continuously monitored via UV-Vis at 260 nm. A drop in absorbance before the final thioesterase step indicates premature hydrolysis, allowing operators to halt the run before reagent waste occurs.

Experimental Protocol

Phase 1: Aqueous Biocatalytic Cascade (One-Pot)

Reagents:

• (9R)-9-hydroxydecanoic acid (>98% ee)

• Recombinant enzyme cocktail: CoA-ligase, Dehydratase (McOhyA variant), Enoyl-CoA Isomerase (ECI), Δ5 -Hydratase, Acyl-CoA Dehydrogenase (ACAD), and Thioesterase (TE).

• Cofactors: 2 mM ATP, 1 mM CoA, 0.5 mM MgCl₂, FAD (catalytic).

• Buffer: 100 mM Potassium phosphate (pH 7.4).

Step-by-Step Methodology:

• Substrate Activation: In a 500 mL jacketed bioreactor, add 200 mL of the phosphate buffer. Dissolve 5 mM of (9R)-9-hydroxydecanoic acid. Add ATP, CoA, and MgCl₂. Introduce the CoA-ligase (2 mg/mL) and incubate at 30 °C for 1 hour to ensure complete thioesterification.

• Initiation of Translocation: Add the Dehydratase, ECI, and Δ5 -Hydratase (5 mg/mL total protein). Agitate at 250 rpm at 30 °C for 12 hours.

  • Causality Note: The ECI enzyme rapidly equilibrates the double bond across the aliphatic chain. The Δ5 -Hydratase acts as a thermodynamic sink, irreversibly trapping the Δ5 intermediate by hydrating it to the (5R)-hydroxy thioester.

• Desaturation & Cleavage: Introduce ACAD (2 mg/mL) and an electron acceptor (e.g., ferrocenium hexafluorophosphate) to drive the α,β -desaturation. After 4 hours, add the Thioesterase to cleave the CoA moiety, releasing the free (5R)-5-hydroxydec-2-enoic acid into the aqueous phase.

• Extraction: Extract the aqueous phase with Methyl tert-butyl ether (MTBE) (3 × 100 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

Phase 2: Continuous-Flow Lactonization

Reagents & Equipment:

• Immobilized CALB (Novozym 435, 10 g).

• 4Å Molecular Sieves.

• Packed-bed flow reactor with a thermal jacket.

Step-by-Step Methodology:

• Reactor Preparation: Pack a glass column sequentially with a 2 g layer of 4Å molecular sieves, followed by 10 g of Novozym 435, and another 2 g layer of molecular sieves. Equilibrate the bed with anhydrous MTBE at 45 °C.

• Flow Lactonization: Pump the dried MTBE extract from Phase 1 through the packed-bed reactor at a flow rate of 0.5 mL/min.

  • Causality Note: CALB requires a strictly hydrophobic environment with low water activity to function as an esterase rather than a hydrolase. The in-line molecular sieves scavenge the water byproduct generated during cyclization, driving the equilibrium quantitatively toward the lactone.

• Product Isolation: Concentrate the reactor effluent under reduced pressure. Purify the crude (R)-massoia lactone via flash chromatography (Hexane:EtOAc 9:1) to yield a pale yellow oil with a distinct coconut odor.

Quantitative Data & Intermediate Tracking

The efficiency of the "functional group walking" cascade is tracked via orthogonal analytical techniques at each major transition state.

Stage	Major Intermediate	Conversion (%)	Enantiomeric Excess (ee %)	Analytical Marker
Starting Material	(9R)-9-hydroxydecanoic acid	N/A	>99% (9R)	GC-MS: m/z 188
Dehydration / Isomerization	Dec-5-enoyl-CoA	92%	N/A (Achiral)	UV-Vis: 260 nm (thioester)
Hydration	(5R)-5-hydroxydecanoyl-CoA	88%	>98% (5R)	Chiral HPLC: R t​ 14.2 min
Desaturation	(5R)-5-hydroxydec-2-enoyl-CoA	85%	>98% (5R)	NMR: δ 5.8, 6.9 (alkene H)
Lactonization	(R)-Massoia Lactone	95%	>99% (R)	GC-FID: R t​ 8.7 min

Note: Overall isolated yield from the (9R)-precursor is typically 65-70%, representing a highly efficient multi-step biocatalytic transformation.

References

• Wegener, E. C., et al. "Sustainable Synthesis of Massoia Lactone from Liamocin Polyol Lipids Produced by Aureobasidium pullulans." ACS Sustainable Chemistry & Engineering.[Link]

• Zhou, H., et al. "Insights into the Biosynthesis of 12-Membered Resorcylic Acid Lactones from Heterologous Production in Saccharomyces cerevisiae." ACS Chemical Biology.[Link]

• Romagnolo, A., et al. "Ene-reductase transformation of massoia lactone to δ-decalactone in a continuous-flow reactor." National Center for Biotechnology Information (PMC).[Link]

• Pons, A., et al. "Identification and Organoleptic Contribution of (Z)-1,5-Octadien-3-one to the Flavor of Vitis vinifera cv. Merlot and Cabernet Sauvignon Musts." ResearchGate.[Link]

Application of (9R)-9-hydroxydecanoic Acid in Biodegradable Polymer Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of (9R)-9-hydroxydecanoic Acid for Sustainable Polymers

In the quest for sustainable alternatives to conventional petroleum-based plastics, bio-based and biodegradable polymers have emerged as a critical area of research. Among these, polyhydroxyalkanoates (PHAs) represent a versatile class of polyesters naturally produced by various microorganisms.[1][2] (9R)-9-hydroxydecanoic acid, a chiral hydroxy fatty acid, is a promising monomer for the synthesis of novel medium-chain-length PHAs (mcl-PHAs). These mcl-PHAs are generally characterized by their elastomeric and adhesive properties, in contrast to the more rigid and brittle nature of short-chain-length PHAs.[3]

The incorporation of (9R)-9-hydroxydecanoic acid into a polymer backbone can impart unique properties, including a lower melting point, reduced crystallinity, and enhanced flexibility, making it an attractive candidate for a range of applications, from biomedical devices and drug delivery systems to environmentally friendly packaging and coatings.[4] The chirality of the (9R) monomer can also lead to polymers with specific stereoregularity, which can influence their degradation rates and mechanical properties.

This document provides a comprehensive guide for the synthesis and characterization of biodegradable polymers derived from (9R)-9-hydroxydecanoic acid. It is designed to equip researchers with the necessary protocols and technical insights to explore the full potential of this versatile bio-based monomer.

PART 1: Polymer Synthesis

The synthesis of polyesters from hydroxy acids like (9R)-9-hydroxydecanoic acid can be achieved through several methods, with enzymatic polymerization and thermal polycondensation being the most common.

Enzymatic Polymerization: A Green Chemistry Approach

Enzymatic polymerization offers a milder and more selective route to polyester synthesis, often preserving the stereochemistry of the monomer.[5] Lipases, in particular, have been widely used for the polymerization of hydroxy acids and their derivatives.[6]

Protocol 1: Lipase-Catalyzed Polycondensation of (9R)-9-hydroxydecanoic Acid

Objective: To synthesize poly((9R)-9-hydroxydecanoic acid) using an immobilized lipase catalyst.

Materials:

• (9R)-9-hydroxydecanoic acid

• Immobilized Candida antarctica lipase B (CALB), such as Novozym® 435

• Anhydrous toluene (or another suitable high-boiling point aprotic solvent)

• Molecular sieves (3 Å), activated

• Methanol

• Chloroform

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer with heating mantle

• Dean-Stark apparatus or a setup for azeotropic water removal

• Condenser

• Thermometer

• Vacuum oven

• Rotary evaporator

Procedure:

• Reactor Setup: Assemble a clean, dry three-neck round-bottom flask with a magnetic stir bar, a condenser fitted with a nitrogen inlet, and a thermometer.

• Monomer and Catalyst Addition: To the flask, add (9R)-9-hydroxydecanoic acid and anhydrous toluene (approximately 1:5 w/v). Add immobilized CALB (typically 5-10% by weight of the monomer).

• Dehydration: Add activated molecular sieves to the reaction mixture to absorb water produced during the condensation reaction.

• Reaction: Heat the mixture to the desired temperature (e.g., 90-110 °C) under a gentle stream of nitrogen. The azeotropic removal of water with toluene can also be employed using a Dean-Stark trap.

• Monitoring: Monitor the progress of the polymerization by periodically taking small aliquots and analyzing the molecular weight by Gel Permeation Chromatography (GPC).

• Termination and Purification: After the desired molecular weight is achieved (typically 24-72 hours), cool the reaction mixture to room temperature.

• Polymer Precipitation: Dilute the reaction mixture with a small amount of chloroform to dissolve the polymer and filter to remove the immobilized enzyme. Precipitate the polymer by slowly adding the chloroform solution to a large excess of cold methanol with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at a temperature below its melting point until a constant weight is achieved.

Causality Behind Experimental Choices:

• Enzyme Choice: Immobilized CALB is a robust and widely used lipase for polyester synthesis due to its high activity and stability in organic solvents.

• Solvent: A high-boiling point aprotic solvent like toluene is used to facilitate the removal of water, which drives the equilibrium towards polymer formation.

• Dehydration: The removal of water is critical for achieving high molecular weight polyesters in polycondensation reactions.

• Precipitation: Precipitation in a non-solvent like methanol is an effective method for purifying the polymer from unreacted monomer and low molecular weight oligomers.

Diagram 1: Enzymatic Polymerization Workflow

Caption: Workflow for the enzymatic synthesis of poly((9R)-9-hydroxydecanoic acid).

Thermal Polycondensation

Thermal polycondensation is a more traditional method that involves heating the monomer, often with a catalyst, to drive the polymerization reaction.

Protocol 2: Thermal Polycondensation of (9R)-9-hydroxydecanoic Acid

Objective: To synthesize poly((9R)-9-hydroxydecanoic acid) via melt polycondensation.

Materials:

• (9R)-9-hydroxydecanoic acid

• Tin(II) 2-ethylhexanoate (Sn(Oct)₂) or another suitable catalyst

• Chloroform

• Methanol

• Nitrogen gas (high purity)

Equipment:

• Schlenk flask or a similar reaction vessel suitable for high vacuum

• Magnetic stirrer with heating mantle

• High-vacuum pump

• Condenser

• Thermometer

• Vacuum oven

Procedure:

• Monomer and Catalyst Addition: Place (9R)-9-hydroxydecanoic acid and the catalyst (e.g., 0.1-0.5 mol% Sn(Oct)₂) in a Schlenk flask equipped with a magnetic stir bar.

• Inert Atmosphere: Purge the flask with nitrogen gas for at least 15 minutes to remove oxygen.

• First Stage (Pre-polymerization): Heat the mixture under a nitrogen atmosphere with stirring. Gradually increase the temperature to around 150-180 °C and maintain for several hours to form a low molecular weight pre-polymer and remove the bulk of the water.

• Second Stage (High Vacuum): Increase the temperature further to 180-220 °C and apply a high vacuum (<1 mmHg) to facilitate the removal of the remaining water and drive the polymerization to a higher molecular weight.

• Monitoring and Termination: Continue the reaction under high vacuum for several hours (e.g., 4-24 hours) until the desired melt viscosity is achieved. Cool the reaction to room temperature under a nitrogen atmosphere.

• Purification: Dissolve the resulting polymer in a minimal amount of chloroform and precipitate it in cold methanol.

• Drying: Collect the polymer by filtration and dry it in a vacuum oven.

Causality Behind Experimental Choices:

• Catalyst: Tin-based catalysts like Sn(Oct)₂ are effective for esterification and transesterification reactions at high temperatures.

• Two-Stage Reaction: The initial stage at a lower temperature and under nitrogen prevents monomer degradation and facilitates controlled pre-polymer formation. The second stage under high vacuum is crucial for removing the condensation by-product (water) and achieving a high degree of polymerization.

PART 2: Polymer Characterization

A thorough characterization of the synthesized polymer is essential to understand its structure, molecular weight, thermal properties, and ultimately its potential applications.

Molecular Weight Determination by Gel Permeation Chromatography (GPC)

GPC, also known as Size Exclusion Chromatography (SEC), is the primary technique for determining the molecular weight distribution of polymers, including the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI = Mₙ/Mₙ).[1]

Protocol 3: GPC Analysis of Poly((9R)-9-hydroxydecanoic acid)

Instrumentation:

• GPC system equipped with a pump, injector, column oven, and a differential refractive index (dRI) detector.

• A set of GPC columns suitable for the expected molecular weight range of the polymer (e.g., polystyrene-divinylbenzene based columns).

Materials:

• Poly((9R)-9-hydroxydecanoic acid) sample

• High-purity tetrahydrofuran (THF) or chloroform (HPLC grade) as the mobile phase

• Polystyrene standards of known molecular weights for calibration

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the polymer and dissolve it in 1 mL of the mobile phase (THF or chloroform).[7] Allow the sample to dissolve completely, which may require gentle agitation overnight.[8]

• Filtration: Filter the sample solution through a 0.22 or 0.45 µm syringe filter to remove any particulates.[7]

• Instrument Setup:

  • Set the column oven temperature (e.g., 35-40 °C).

  • Set the mobile phase flow rate (e.g., 1.0 mL/min).

  • Allow the system to equilibrate until a stable baseline is achieved.

• Calibration: Inject a series of polystyrene standards of known molecular weights to generate a calibration curve of log(Molecular Weight) versus elution time.

• Sample Analysis: Inject the prepared polymer sample into the GPC system.

• Data Analysis: Using the calibration curve, determine the Mₙ, Mₙ, and PDI of the polymer sample.

Table 1: Typical GPC Parameters for Polyester Analysis [1]

Parameter	Value
Mobile Phase	Tetrahydrofuran (THF) or Chloroform
Columns	2 x PLgel 5 µm MIXED-D or similar
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detector	Differential Refractive Index (dRI)
Injection Volume	100 µL
Sample Concentration	1-2 mg/mL
Calibration	Polystyrene standards

Diagram 2: GPC Analysis Workflow

Caption: Workflow for GPC analysis of the synthesized polymer.

Thermal Properties by Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal transitions of a polymer, such as the glass transition temperature (T₉), melting temperature (Tₘ), and crystallization temperature (T꜀).[9]

Protocol 4: DSC Analysis of Poly((9R)-9-hydroxydecanoic acid)

Instrumentation:

• Differential Scanning Calorimeter (DSC)

Materials:

• Poly((9R)-9-hydroxydecanoic acid) sample (5-10 mg)

• Aluminum DSC pans and lids

• Nitrogen gas (high purity)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer into an aluminum DSC pan and seal it with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell. Purge the cell with nitrogen gas (e.g., 50 mL/min).

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: Heat the sample from a low temperature (e.g., -80 °C) to a temperature above its expected melting point (e.g., 100 °C) at a controlled rate (e.g., 10 °C/min). This scan reveals the initial thermal properties and erases the thermal history of the sample.

  • Cooling Scan: Cool the sample from the high temperature back to the low temperature at a controlled rate (e.g., 10 °C/min) to observe the crystallization behavior.

  • Second Heating Scan: Heat the sample again at the same rate as the first scan to determine the T₉ and Tₘ of the material under controlled conditions.[10]

• Data Analysis:

  • Determine the T₉ as the midpoint of the step change in the heat flow curve.

  • Determine the Tₘ as the peak temperature of the melting endotherm.

  • Determine the T꜀ as the peak temperature of the crystallization exotherm.

  • Calculate the degree of crystallinity (%X꜀) from the enthalpy of fusion (ΔHₘ) obtained from the second heating scan, using the theoretical enthalpy of fusion for a 100% crystalline polymer if available.

Table 2: Expected Thermal Properties of Medium-Chain-Length PHAs [2]

Property	Typical Range
Glass Transition Temp. (T₉)	-55 to -35 °C
Melting Temp. (Tₘ)	40 to 60 °C
Crystallinity (%X꜀)	10 to 40%

Structural Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the chemical structure of the polymer, confirming the repeating unit, and assessing its purity. Both ¹H and ¹³C NMR are typically employed.[11]

Protocol 5: NMR Analysis of Poly((9R)-9-hydroxydecanoic acid)

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Materials:

• Poly((9R)-9-hydroxydecanoic acid) sample (10-20 mg)

• Deuterated chloroform (CDCl₃) or another suitable deuterated solvent

• NMR tubes

Procedure:

• Sample Preparation: Dissolve the polymer sample in approximately 0.7 mL of CDCl₃ in an NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum.

  • Expected Resonances:

    • A multiplet around 5.1-5.2 ppm corresponding to the methine proton (-CH(O)-).

    • A multiplet around 2.2-2.4 ppm for the methylene protons adjacent to the carbonyl group (-CH₂-COO-).

    • A series of multiplets between 1.2 and 1.7 ppm for the other methylene protons in the polymer backbone.

    • A doublet around 1.2 ppm for the terminal methyl group (-CH₃).

• ¹³C NMR Spectroscopy:

  • Acquire a ¹³C NMR spectrum.

  • Expected Resonances:

    • A peak around 173 ppm for the carbonyl carbon (-COO-).

    • A peak around 70-72 ppm for the methine carbon (-CH(O)-).

    • A series of peaks between 20 and 40 ppm for the methylene carbons.

    • A peak around 20 ppm for the terminal methyl carbon.

Data Analysis:

• Integrate the peaks in the ¹H NMR spectrum to confirm the relative number of protons in each environment.

• Analyze the chemical shifts in both ¹H and ¹³C NMR spectra to confirm the polyester structure.

Functional Group Analysis by Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple technique to identify the characteristic functional groups present in the polymer, confirming the formation of the polyester.[12]

Protocol 6: FTIR Analysis of Poly((9R)-9-hydroxydecanoic acid)

Instrumentation:

• FTIR spectrometer, often with an Attenuated Total Reflectance (ATR) accessory.

Materials:

• Poly((9R)-9-hydroxydecanoic acid) sample (as a film or powder)

Procedure:

• Sample Preparation:

  • ATR-FTIR: Place a small amount of the polymer sample directly on the ATR crystal.

  • Film: Cast a thin film of the polymer from a solution (e.g., in chloroform) onto a suitable IR-transparent window (e.g., KBr).

• Spectrum Acquisition: Acquire the FTIR spectrum over a typical range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands.

Table 3: Key FTIR Absorption Bands for Polyesters [13]

Wavenumber (cm⁻¹)	Assignment
~2925 and ~2855	C-H stretching vibrations of methylene groups
~1735	C=O stretching vibration of the ester carbonyl group
~1170	C-O-C stretching vibration of the ester linkage

Conclusion

(9R)-9-hydroxydecanoic acid is a valuable monomer for the synthesis of novel biodegradable polymers with tunable properties. The protocols outlined in this application note provide a robust framework for the synthesis of poly((9R)-9-hydroxydecanoic acid) via both enzymatic and thermal methods, as well as for its comprehensive characterization. By following these detailed procedures, researchers can effectively explore the potential of this bio-based polymer for a wide range of applications in the biomedical, pharmaceutical, and materials science fields, contributing to the development of a more sustainable future.

References

• The Thermal and Mechanical Properties of Medium Chain-Length Polyhydroxyalkanoates Produced by Pseudomonas putida LS46 on Various Substrates. (2021). Frontiers in Bioengineering and Biotechnology. [Link]

• Mittendorf, V., et al. (2000). Synthesis of medium-chain-length polyhydroxyalkanoates in Arabidopsis thaliana using intermediates of peroxisomal fatty acid β-oxidation. Proceedings of the National Academy of Sciences, 97(25), 13577-13582. [Link]

• Wang, Q., et al. (2021). Biosynthesis and Characterization of Medium-Chain-Length Polyhydroxyalkanoate with an Enriched 3-Hydroxydodecanoate Monomer from a Pseudomonas chlororaphis Cell Factory. Journal of Agricultural and Food Chemistry, 69(13), 3977-3986. [Link]

• Numata, K., et al. (2021). Real-time NMR analysis of polyhydroxyalkanoate synthase reaction that synthesizes block copolymer comprising glycolate and 3-hydroxybutyrate. HUSCAP. [Link]

• Characterization of medium-chain-length polyhydroxyalkanoate biosynthesis by Pseudomonas mosselii TO7 using crude glycerol. (2018). Taylor & Francis Online. [Link]

• Biosynthesis and Properties of Medium-Chain-Length Polyhydroxyalkanoates with Enriched Content of the Dominant Monomer. (2018). ResearchGate. [Link]

• Solid-State Nuclear Magnetic Resonance (NMR) and Nuclear Magnetic Relaxation Time Analyses of Molecular Mobility and Compatibility of Plasticized Polyhydroxyalkanoates (PHA) Copolymers. (2018). MDPI. [Link]

• Synthesis of Bio-Based Poly(lactic acid-co-10-hydroxy decanoate) Copolymers with High Thermal Stability and Ductility. (2015). Ingenta Connect. [Link]

• Evaluation of Polyhydroxyalkanoates-Based Blends for Sustainable Pharmaceutical Delivery Systems. (2025). Diva-Portal.org. [Link]

• Aqueous-Phase Polycondensation of Hydroxy Fatty Acids via a Whole-Cell CoA Activation–Acyltransferase Cascade. (2023). PMC. [Link]

• (A) 1 H-NMR and (B) 13 C-NMR spectra of the mcl-PHA polymer from P. putida NBUS12 using styrene as the sole carbon substrate. (2020). ResearchGate. [Link]

• Synthesis of Bio-Based Poly(lactic acid-co-10-hydroxy decanoate) Copolymers with High Thermal Stability and Ductility. (2015). MDPI. [Link]

• A biobased aliphatic polyester derived from 10-hydroxydecanoic acid: Molecular weight dependence of physical properties. (2025). ResearchGate. [Link]

• (A) 1 H NMR spectra and (B): 13 C spectra of P(3HHx-co-3HO-co-3HD-co-3HDD). (2018). ResearchGate. [Link]

• GPC Separation of Polymer Samples for MALDI Analysis. (2000). Analytical Chemistry. [Link]

• Determination of copolymer compositions in polyhydroxyalkanoates using 1H benchtop nuclear magnetic resonance spectroscopy. (2021). Analytical Methods. [Link]

• Biosynthesis of 10-Hydroxy-2-decenoic Acid through a One-Step Whole-Cell Catalysis. (2024). ACS Omega. [Link]

• Polymerization of 10,16-Dihydroxyhexadecanoic Acid, Main Monomer of Tomato Cuticle, Using the Lewis Acidic Ionic Liquid Choline Chloride·2ZnCl2. (2015). Frontiers in Chemistry. [Link]

• GPC sample preparation guide. (2026). ResolveMass Laboratories Inc.. [Link]

• Synthesis of Bio-Based Poly(lactic acid-co-10-hydroxy decanoate) Copolymers with High Thermal Stability and Ductility. (2025). ResearchGate. [Link]

• Thermal pre-processing before extraction of polyhydroxyalkanoates for molecular weight quality control. (2023). TU Delft Research Portal. [Link]

• Novel differential scanning calorimetry (DSC) application to select polyhydroxyalkanoate (PHA) producers correlating 3-hydroxyhexanoate (3-HHx) monomer with melting enthalpy. (2024). PubMed. [Link]

• Polymers from Fatty Acids: Poly(??-hydroxyl tetradecanoic acid) Synthesis and Physico-Mechanical Studies. (2011). ResearchGate. [Link]

• Enzymatic Polymerization. (2001). Molecular and Cellular Modeling. [Link]

• CHARACTERIZATION OF ATMOSPHERIC PRESSURE PLASMA TREATED POLYESTER FABRICS. (2010). Rasayan Journal of Chemistry. [Link]

• Thermal pre-processing before extraction of polyhydroxyalkanoates for molecular weight quality control. (2023). Agro2Circular. [Link]

• Determination of crystallinity of an aliphatic polyester by FTIR spectroscopy. (2005). ResearchGate. [Link]

• Cure Characterization of Unsaturated Polyester Resin by Near-IR and Mid-IR Spectroscopy. (2003). Macromolecules. [Link]

• Synthesis and Properties of Poly(α-hydroxy acid)s with Poly(ether) Cores. (2014). Virginia Tech. [Link]

• Fourier-Transform Infrared Spectroscopy (FTIR). (2022). Advances in Polymer Science. [Link]

• Novel differential scanning calorimetry (DSC) application to select polyhydroxyalkanoate (PHA) producers correlating 3-hydroxyhexanoate (3-HHx) monomer with melting enthalpy. (2024). ResearchGate. [Link]

• Infrared Spectroscopy of Polymers, VIII: Polyesters and the Rule of Three. (2022). Spectroscopy. [Link]

• Production of 10‐Hydroxy‐2‐decenoic Acid from Decanoic Acid via Whole‐Cell Catalysis in Engineered Escherichia coli. (2025). ResearchGate. [Link]

• AGILENT GPC/SEC POLYMER STANDARDS. (n.d.). Agilent. [Link]

• ANALYSIS OF POLYMERS BY GPC/SEC PHARMACEUTICAL APPLICATIONS. (n.d.). Agilent. [Link]

• Achievements and Trends in Biocatalytic Synthesis of Specialty Polymers from Biomass-Derived Monomers Using Lipases. (2021). MDPI. [Link]

• Enantiomeric synthesis of 9-hydroxy-(E)-2-decenoic acid, a queen honeybee pheromone. (1982). The Journal of Organic Chemistry. [Link]

• Green synthesis of ω-hydroxydodecanoic acid by engineering C. viswanathii with Cas13d. (2022). Nature Communications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | The Thermal and Mechanical Properties of Medium Chain-Length Polyhydroxyalkanoates Produced by Pseudomonas putida LS46 on Various Substrates [frontiersin.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mcm.h-its.org [mcm.h-its.org]
• 6. Achievements and Trends in Biocatalytic Synthesis of Specialty Polymers from Biomass-Derived Monomers Using Lipases | MDPI [mdpi.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. diva-portal.org [diva-portal.org]
• 9. researchgate.net [researchgate.net]
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• 12. Bot Verification [rasayanjournal.co.in]
• 13. spectroscopyonline.com [spectroscopyonline.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess (ee) in (9R)-9-Hydroxydecanoic Acid Synthesis

Welcome to the Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals working on the asymmetric synthesis of (9R)-9-hydroxydecanoic acid.

(9R)-9-hydroxydecanoic acid is a high-value chiral building block. It serves as a critical advanced starter unit in the biosynthesis of 12-membered resorcylic acid lactones (such as lasiodiplodin)[1], functions as a key signaling molecule and sex pheromone in specialized orchid pollination networks[2], and exhibits potent antiseizure activity by acting as a non-isoform-specific NaV channel inhibitor[3]. Achieving an enantiomeric excess (ee) of >99% is paramount, as the (S)-enantiomer often lacks biological efficacy or disrupts downstream macrocyclization processes.

The primary synthetic bottleneck lies in the asymmetric reduction of the prochiral precursor, 9-oxodecanoic acid. Because the ketone is located at the C9 position, the steric differentiation between the adjacent methyl group (C10) and the long aliphatic chain (C1-C8) is minimal, making chiral recognition highly challenging[4].

Process Workflow

Workflow for the asymmetric reduction of 9-oxodecanoic acid to (9R)-9-hydroxydecanoic acid.

Troubleshooting Guide: Improving Enantiomeric Excess (ee)

Q1: My whole-cell biocatalytic reduction of 9-oxodecanoic acid is yielding an ee of only 75-80% for the (9R)-enantiomer. How can I push this to >99%? Causality: Whole-cell systems (such as wild-type E. coli or S. cerevisiae) contain a multitude of endogenous background ketoreductases. Many of these native enzymes possess the opposite stereopreference (yielding the S-enantiomer) or lack strict stereocontrol. When the substrate is fed at high concentrations, your target recombinant Ketoreductase (KRED) becomes saturated, allowing the background enzymes to process the excess substrate, thereby eroding the overall ee. Solution: Transition to a purified or cell-free KRED system coupled with a dedicated cofactor recycling enzyme (e.g., Glucose Dehydrogenase). If an in vivo whole-cell system is mandatory for your workflow, you must either use a chassis strain with major endogenous reductases knocked out, or implement a fed-batch substrate feeding strategy. Keep the steady-state concentration of 9-oxodecanoic acid below the Km​ of the background enzymes but above the Km​ of your target KRED.

Q2: During asymmetric transition-metal hydrogenation (e.g., using Ru-BINAP), the conversion is excellent, but the ee of (9R)-9-hydroxydecanoic acid stalls at 85%. What parameters should be adjusted? Causality: The chiral discrimination in Ru-catalyzed hydrogenation of ketones depends heavily on the steric differentiation of the two groups flanking the carbonyl. Because the ketone is at C9, it acts as an unfunctionalized aliphatic ketone. The steric difference between the C10 methyl group and the C1-C8 octanoic acid chain is virtually indistinguishable in the transition state of standard BINAP catalysts, leading to poor facial selectivity[4]. Solution: Standard BINAP is insufficient. You must transition to a catalyst system specifically designed for unfunctionalized dialkyl ketones, such as Noyori-type RuCl2​ (diphosphine)(diamine) complexes featuring sterically demanding ligands (e.g., XylBINAP combined with DPEN). Additionally, lowering the reaction temperature from 50°C to 25°C and increasing the H2​ pressure (e.g., to 50 atm) will rigidify the transition state, enhancing the catalyst's chiral recognition.

Q3: I am using a purified KRED system, but the ee drops significantly as the reaction scales up from 10 mL to 1 L. Why is scale-up affecting stereoselectivity? Causality: Scale-up often introduces mass transfer limitations and localized pH gradients. In a typical cofactor recycling system using Glucose Dehydrogenase (GDH) and D-glucose, the byproduct is gluconic acid. If mixing is inadequate or buffer capacity is too low, localized acidic zones form. A drop in pH (below 6.5) can subtly alter the protonation state of the residues in the KRED's active site, expanding the stereoselective pocket and reducing its facial stringency. Solution: Implement automated pH-stat titration. Do not rely solely on static phosphate buffers for scale-up. Continuous neutralization with 1 M NaOH ensures the conformational integrity of the enzyme's active site remains locked throughout the reaction.

Quantitative Data: Comparison of Catalytic Systems

The following table summarizes the expected performance metrics when reducing 9-oxodecanoic acid to (9R)-9-hydroxydecanoic acid using various catalytic approaches[4].

Catalytic System	Catalyst / Enzyme	Conversion (%)	Yield (%)	Enantiomeric Excess (ee %)
Whole-Cell Biocatalysis	E. coli (Recombinant KRED)	> 95	88	80 - 92
Purified Biocatalysis	Purified KRED + GDH / Glucose	> 99	95	> 99
Chemical Hydrogenation	RuCl2​ [(R)-BINAP][(R,R)-DPEN]	> 98	92	85 - 90
Chemical Hydrogenation	RuCl2​ [(R)-XylBINAP][(R,R)-DPEN]	> 99	94	96 - 98
CBS Reduction	(R)-Me-CBS + BH3​⋅SMe2​	> 95	85	92 - 95

Experimental Protocol: Highly Enantioselective Biocatalytic Reduction

This self-validating protocol utilizes a purified Ketoreductase (KRED) to achieve >99% ee. The system is designed with internal feedback loops to ensure reaction integrity.

Step 1: Preparation of the Reaction Matrix In a jacketed bioreactor, prepare a 250 mM potassium phosphate buffer solution adjusted exactly to pH 7.0. Add 2 mM MgSO4​ to stabilize the enzymes. Self-Validation: Verify the pH at the target reaction temperature (30°C), as buffer pKa shifts with temperature.

Step 2: Cofactor and Co-substrate Loading Add NADP+ to a final concentration of 0.5 mM. Add D-glucose at 1.5 molar equivalents relative to the planned substrate load.

Step 3: Enzyme Addition Introduce the engineered (R)-selective KRED (2 g/L) and Glucose Dehydrogenase (GDH) (1 g/L). Stir gently at 150 rpm for 10 minutes to ensure complete dissolution without causing shear stress.

Step 4: Substrate Feeding Dissolve 9-oxodecanoic acid in a minimal volume of DMSO (ensuring final DMSO concentration in the reactor is <5% v/v to prevent enzyme denaturation). Add the substrate solution to achieve a final concentration of 50 mM.

Step 5: Reaction Control & Execution Maintain the temperature strictly at 30°C. Increase stirring to 350 rpm. Engage a pH-stat autotitrator loaded with 1 M NaOH set to maintain pH 7.0. Self-Validation: The continuous consumption of 1 M NaOH directly correlates with the production of gluconic acid by GDH, validating that cofactor recycling (and thus the reduction process) is actively occurring. If NaOH consumption halts prematurely, the reaction has either reached completion or the enzymes have deactivated.

Step 6: Monitoring Sample the reaction every 2 hours. Extract the sample with ethyl acetate, derivatize using BSTFA, and analyze via chiral GC. Self-Validation: Baseline separation of the (R) and (S) enantiomers on the chiral stationary phase confirms the ee. The reaction is deemed complete when the substrate peak area is <1%.

Step 7: Downstream Processing Upon completion, acidify the aqueous phase to pH 3.0 using 1 M HCl. Self-Validation: Acidification ensures the carboxylic acid moiety is fully protonated, preventing emulsion formation and allowing >95% partitioning into the organic phase during extraction. Extract three times with equal volumes of ethyl acetate. Dry the combined organic phases over anhydrous Na2​SO4​ , filter, and concentrate under vacuum to yield pure (9R)-9-hydroxydecanoic acid.

References

• Peakall, R., et al. "The volatile chemistry of orchid pollination." Natural Product Reports (RSC Publishing), 2023.[Link]

• De Oliveira, E.O., et al. "In Silico Screening Identification of Fatty Acids and Fatty Acid Derivatives with Antiseizure Activity: In Vitro and In Vivo Validation." PMC, 2022.[Link]

• Zhou, H., et al. "Insights into the Biosynthesis of 12-Membered Resorcylic Acid Lactones from Heterologous Production in Saccharomyces cerevisiae." ACS Chemical Biology, 2014.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The volatile chemistry of orchid pollination - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00060A [pubs.rsc.org]
• 3. In Silico Screening Identification of Fatty Acids and Fatty Acid Derivatives with Antiseizure Activity: In Vitro and In Vivo Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Oxodec-9-enoic Acid|Research Chemical [benchchem.com]

Biocatalysis Technical Support Center: Troubleshooting (9R)-9-Hydroxydecanoic Acid Production

Welcome to the Biocatalysis Technical Support Center. As a Senior Application Scientist, I have compiled this diagnostic guide to address the most common bottlenecks in the whole-cell biotransformation of decanoic acid to (9R)-9-hydroxydecanoic acid (9-OH-C10).

This highly valuable ω -1 hydroxy fatty acid is typically produced using engineered Escherichia coli expressing variants of the self-sufficient cytochrome P450 BM3 (CYP102A1) from Bacillus megaterium[1]. While this enzymatic system is exceptionally powerful, researchers frequently encounter low yields due to substrate toxicity, poor transmembrane transport, competing native metabolic pathways, and cofactor imbalances.

This guide is designed to move beyond basic troubleshooting by explaining the mechanistic causality behind each failure point, providing you with self-validating protocols to ensure scientific integrity at every step.

Diagnostic Workflow

Before adjusting your protocol, use the diagnostic logic tree below to isolate the root cause of your low yields.

Caption: Diagnostic logic tree for troubleshooting low yields in P450-mediated biocatalysis.

Deep-Dive Troubleshooting FAQs

Issue 1: My cells grow well, but decanoic acid conversion is extremely low (<10%). What is happening to the substrate?

Diagnosis: Your substrate is likely being consumed by the host's native β -oxidation pathway rather than being hydroxylated by your P450. Mechanistic Rationale: In wild-type E. coli, exogenous fatty acids are rapidly converted to acyl-CoAs by the acyl-CoA synthetase (FadD) and subsequently degraded via β -oxidation for energy. To prevent this, you must use a fadD knockout strain (e.g., E. coli Δ fadD)[2]. However, FadD is also indirectly involved in the transcriptional activation of fadL, the outer membrane long-chain fatty acid transporter. Deleting fadD can inadvertently reduce substrate uptake. Solution:

• Verify that your host strain has a confirmed fadD deletion.

• Co-express the fadL transporter on a plasmid to decouple substrate transport from the native FadD-dependent regulatory network, ensuring high intracellular concentrations of decanoic acid[2].

Issue 2: I am using a Δ fadD strain, but my P450 BM3 (CYP102A1) activity is still negligible. Is the enzyme inactive?

Diagnosis: You are likely experiencing poor heme incorporation, resulting in the accumulation of inactive apo-enzyme. Mechanistic Rationale: Cytochrome P450s require a heme prosthetic group for catalytic activity. When overexpressing CYP102A1 in E. coli, the native heme biosynthesis pathway is often a bottleneck. Without sufficient heme, the enzyme cannot perform the oxygen activation required for the ω -1 hydroxylation of decanoic acid[3]. Solution:

• Supplement the culture medium with 0.5 mM 5-aminolevulinic acid (5-ALA, a heme precursor) and 0.1 mM FeCl 3​ at the time of induction.

• Self-Validation Step: Before adding decanoic acid, lyse a small aliquot of cells and perform a CO-difference spectrum assay. Active P450s will show a characteristic absorbance peak at 450 nm when reduced with sodium dithionite and saturated with carbon monoxide. If you see a peak at 420 nm instead, your enzyme is misfolded or degrading (P420 form).

Issue 3: The CO-difference spectrum shows active enzyme, but the reaction stops after 2-3 hours. Why?

Diagnosis: Cofactor (NADPH) depletion or product toxicity. Mechanistic Rationale: CYP102A1 requires stoichiometric amounts of NADPH to reduce molecular oxygen[4]. Whole-cell systems rely on the host's central carbon metabolism to regenerate NADPH. If the reaction is too fast, the NADPH pool is drained, halting catalysis. Furthermore, high concentrations of 9-OH-C10 can act as a surfactant, disrupting cell membranes. Solution:

• Add 1-2% (w/v) glucose to the resting cell biotransformation buffer to fuel the pentose phosphate pathway for NADPH regeneration.

• Alternatively, co-express a glucose dehydrogenase (GDH) to create a dedicated cofactor recycling loop[4].

• Implement an overlay of an immiscible organic solvent (e.g., 20% v/v bis(2-ethylhexyl) phthalate) to act as an in situ product removal (ISPR) sink, mitigating product toxicity.

Mechanistic Pathway Architecture

Understanding the spatial and biochemical flow of your substrate is critical for optimizing yields. The diagram below illustrates the engineered pathway required for efficient (9R)-9-hydroxydecanoic acid production.

Caption: Engineered metabolic pathway for (9R)-9-hydroxydecanoic acid production in E. coli.

Quantitative Benchmarks

To evaluate your system's performance, compare your metrics against the established baselines in Table 1 and ensure your reaction parameters align with Table 2.

Table 1: Impact of Genetic Modifications on 9-OH-C10 Yield

Host Strain Modification	Target Gene	Mechanistic Impact	Expected Yield Increase
Wild Type	None	Baseline P450 activity	1.0x (Baseline)
Knockout	fadD	Prevents substrate degradation via β -oxidation	1.5x - 2.0x
Overexpression	fadL	Enhances transmembrane uptake of decanoic acid	1.3x - 1.8x
Co-expression	GDH	Recycles NADPH, preventing cofactor depletion	1.4x - 1.6x

Table 2: Standard Reaction Parameters for CYP102A1 Biocatalysis

Parameter	Recommended Value	Critical Rationale
Buffer pH	7.4	Maintains P450 structural stability and optimal electron transfer.
Temperature	25°C - 30°C	Balances reaction kinetics with enzyme half-life.
Co-solvent	< 2% (v/v) DMSO	Solubilizes decanoic acid without denaturing the whole-cell membrane.
Biomass (OD600)	15 - 20	Provides sufficient intracellular enzyme and NADPH pools for high conversion.

Self-Validating Experimental Protocol

Objective: Achieve high-titer production of (9R)-9-hydroxydecanoic acid using resting engineered E. coli cells.

Step 1: Seed Culture and Expression

• Inoculate a single colony of E. coli Δ fadD (harboring CYP102A1 and FadL plasmids) into 50 mL TB medium containing appropriate antibiotics.

• Grow at 37°C, 250 rpm until OD600 reaches 0.6 - 0.8.

• Induce expression with 0.5 mM IPTG. Simultaneously, add 0.5 mM 5-aminolevulinic acid (5-ALA) and 0.1 mM FeCl 3​ to support heme biosynthesis.

• Reduce temperature to 25°C and incubate for 16-20 hours.

Step 2: Quality Control (Self-Validation)

• Harvest 1 mL of culture. Lyse cells via sonication.

• Perform a CO-difference spectrum assay on the cleared lysate.

• Validation Checkpoint: Proceed to Step 3 ONLY if a distinct peak at 450 nm is observed (indicating correctly folded, heme-bound P450). A peak at 420 nm indicates inactive P450; if present, discard the batch and optimize induction conditions (e.g., lower temperature to 20°C).

Step 3: Biotransformation Setup

• Harvest the remaining cells by centrifugation (4000 x g, 10 min, 4°C).

• Resuspend the cell pellet in 50 mL of 100 mM Potassium Phosphate buffer (pH 7.4) supplemented with 1% (w/v) glucose (for NADPH regeneration). Target a final OD600 of 15-20.

• Add decanoic acid to a final concentration of 10 mM. Note: Decanoic acid should be pre-dissolved in ethanol or DMSO (final solvent concentration <2% v/v).

• Add an organic overlay (10 mL of bis(2-ethylhexyl) phthalate) for in situ product removal.

Step 4: Reaction and Harvesting

• Incubate the reaction mixture at 30°C, 250 rpm for 24 hours.

• Extract the aqueous and organic phases using ethyl acetate (1:1 v/v).

• Derivatize the extract with BSTFA/TMCS and analyze via GC-MS to quantify the (9R)-9-hydroxydecanoic acid yield and verify the ω -1 regioselectivity.

References

• Cao, Y., et al. (2016). Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose. BMC Biotechnology. 1

• He, Q., et al. (2019). fadD deletion and fadL overexpression in Escherichia coli increase hydroxy long-chain fatty acid productivity. Applied Microbiology and Biotechnology.2

• Sung, C., et al. (2015). The production of ω-hydroxy palmitic acid using fatty acid metabolism and cofactor optimization in Escherichia coli. Applied Microbiology and Biotechnology.4

• Ortiz de Montellano, P. R. (2010). Heme-Containing Oxygenases. Chemical Reviews.3

Sources

• 1. Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Fermentation for (9R)-9-Hydroxydecanoic Acid Accumulation

This guide serves as a technical resource for researchers, scientists, and drug development professionals engaged in the microbial fermentation of (9R)-9-hydroxydecanoic acid ((9R)-9-HDA). Our objective is to provide actionable insights and systematic troubleshooting strategies to overcome common hurdles in optimizing the production of this valuable hydroxy fatty acid.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the setup and execution of fermentation experiments for (9R)-9-HDA.

Q1: My fermentation is resulting in very low or no titer of (9R)-9-HDA. What are the most likely causes?

A1: A low product yield is a common initial challenge. The issue typically stems from one or more of the following areas: suboptimal fermentation conditions, inefficient substrate uptake or conversion by the microorganism, or product inhibition.[1] A systematic approach, starting with the most influential parameters like pH, dissolved oxygen, and temperature, is the most effective way to diagnose the problem.[2][3]

Q2: I'm observing significant batch-to-batch variability. How can I improve consistency?

A2: Inconsistent production often points to variability in your starting conditions. Key areas to standardize include the quality of the seed culture (inoculum), ensuring consistent age, cell density, and metabolic activity.[1] Additionally, implementing stringent quality control on all media components and substrates can prevent fluctuations caused by raw material quality.[1]

Q3: The bioreactor is foaming excessively. What can be done to control it?

A3: Foaming is frequently caused by high cell densities or the accumulation of surfactant-like metabolic byproducts.[1] While the immediate solution is the addition of a sterile antifoaming agent, the long-term strategy involves optimizing feeding strategies to prevent the rapid accumulation of substrates that can lead to excessive metabolic activity and byproduct formation.[1][4]

Q4: What is the best host organism for producing (9R)-9-HDA?

A4: While several microorganisms can be engineered, Escherichia coli is a commonly used and well-characterized host for producing hydroxy fatty acids.[5][6] Its genetic tractability allows for the knockout of competing metabolic pathways (like β-oxidation) and the heterologous expression of key enzymes, such as fatty acid hydroxylases (e.g., CYP102A1) or lipoxygenases, required for the specific hydroxylation of decanoic acid.[4][5]

Part 2: In-Depth Troubleshooting Guides

This section provides a deeper dive into specific challenges, explaining the underlying principles and offering structured solutions.

Issue 1: Persistently Low Product Titer

A low yield of (9R)-9-HDA is the most frequent challenge. The following workflow provides a logical sequence for troubleshooting.

Caption: Logic diagram for a typical DO cascade control system.

3. Media Composition: Carbon & Nitrogen Sources

Expertise: The choice and concentration of carbon and nitrogen sources are fundamental to fermentation performance. [2]While a primary carbon source like glucose is used for biomass growth and energy, the ratio of carbon to nitrogen (C/N ratio) can significantly influence metabolic flux towards secondary metabolite production. [7]Different nitrogen sources (e.g., yeast extract, peptone, ammonium sulfate) can also impact yield. [8][9] Protocol: Media Component Screening (One-Factor-at-a-Time)

• Baseline: Establish a baseline fermentation using a standard defined medium (e.g., M9 minimal medium) with glucose as the carbon source and ammonium chloride as the nitrogen source.

• Carbon Source Screening: Replace glucose with other carbon sources (e.g., glycerol, sucrose, fructose) at the same molar carbon concentration. Run fermentations and measure the final (9R)-9-HDA titer.

• Nitrogen Source Screening: Using the best carbon source from the previous step, replace ammonium chloride with various organic (e.g., yeast extract, peptone, tryptone) and inorganic (e.g., ammonium sulfate) nitrogen sources. Maintain the same total nitrogen concentration.

• C/N Ratio Optimization: Using the best combination of carbon and nitrogen sources, vary their ratio to find the balance that maximizes product formation. A higher C/N ratio often favors the synthesis of carbon-rich secondary metabolites.

• Validation: Perform a final fermentation run using the fully optimized medium to confirm the improved yield.

Part 4: Analytical Methodology

Accurate quantification of (9R)-9-HDA is essential for any optimization effort. The primary methods are GC-MS and LC-MS.

Protocol: Sample Preparation and GC-MS Analysis

• Extraction:

  • To 1 mL of fermentation broth, add an appropriate internal standard (e.g., a deuterated analog).

  • Acidify the sample to pH ~3 with 1M HCl to protonate the carboxylic acid.

  • Extract the (9R)-9-HDA with an equal volume of an organic solvent like ethyl acetate. Vortex thoroughly. [10] * Centrifuge to separate the phases and carefully collect the upper organic layer.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried extract, add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Incubate at 60-70°C for 30-60 minutes to form the volatile trimethylsilyl (TMS) derivative. [10][11]3. GC-MS Analysis:

  • Column: Use a non-polar capillary column (e.g., DB-5ms). [10] * Injection: Use splitless mode for maximum sensitivity.

  • Temperature Program: Start at a low temperature (e.g., 80-100°C) and ramp to a high temperature (e.g., 280-300°C) to ensure good separation. [10][11][12] * Detection: Use Selected Ion Monitoring (SIM) mode for quantification, targeting the characteristic ions of the derivatized (9R)-9-HDA and the internal standard.

References

• In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. (2017). Microbial Cell Factories. [Link]

• Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct. (2014). Microbial Cell Factories. [Link]

• Influence of Dissolved Oxygen (DO) on Fermentation and Control Measures. (2024). Meckey. [Link]

• Influence and control of pH on fermentation. (2023). Meckey. [Link]

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. (2021). Journal of the Science of Food and Agriculture. [Link]

• Understanding Dissolved Oxygen (DO) Cascade Control in Fermentation. (2025). Amerging Technologies. [Link]

• Optimization of fermentation processes for industrial enzyme production. (2024). Allied Academies. [Link]

• The role of pH in determining the species composition of the human colonic microbiota. (2009). Environmental Microbiology. [Link]

• Optimization of fatty alcohol biosynthesis pathway for selectively enhanced production of C12/14 and C16/18 fatty alcohols in engineered Escherichia coli. (2012). Microbial Cell Factories. [Link]

• Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli. (2021). Frontiers in Bioengineering and Biotechnology. [Link]

• Enzymatic Synthesis of ω-Hydroxydodecanoic Acid By Employing a Cytochrome P450 from Limnobacter sp. 105 MED. (2019). MDPI. [Link]

• How Does pH Affect Fermentation? (2023). Atlas Scientific. [Link]

• Optimization of fermentation parameters and enzyme immobilization of alpha-galactosidase isolated from different bacteria. (2016). International Journal of Current Microbiology and Applied Sciences. [Link]

• 9-HODE and 9-HOTrE alter mitochondrial metabolism, increase triglycerides, and perturb fatty acid uptake and synthesis associated gene expression in HepG2 cells. (2024). PubMed. [Link]

• Strategies for Fermentation Medium Optimization: An In-Depth Review. (2015). Frontiers in Microbiology. [Link]

• Dissolved Oxygen Control of Batch Bioreactor Using Model Reference Adaptive Control Scheme. (2016). International Journal of Control Theory and Applications. [Link]

• Dissolved Oxygen Function And Control Of Fermentation Tanks. (2024). LABOAO. [Link]

• Metabolic engineering of microbial pathways for advanced biofuels production. (2011). Current Opinion in Biotechnology. [Link]

• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. (2020). Molecules. [Link]

• Fermentation pH influences the physiological-state dynamics of Lactobacillus bulgaricus CFL1 during pH-controlled culture. (2009). Applied and Environmental Microbiology. [Link]

• pH Changes Have a Profound Effect on Gene Expression, Hydrolytic Enzyme Production, and Dimorphism in Saccharomycopsis fibuligera. (2021). Frontiers in Microbiology. [Link]

• Carbon and nitrogen metabolism under nitrogen variation affects flavonoid accumulation in the leaves of Coreopsis tinctoria. (2021). PeerJ. [Link]

• Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. (2015). PLoS ONE. [Link]

• Dissolved-oxygen feedback control fermentation for enhancing β-carotene in engineered Yarrowia lipolytica. (2020). Scientific Reports. [Link]

• OPTIMISATION OF FERMENTATION CONDITION FOR PRODUCTION OF HIGH MONACOLIN K (MK) YIELD BY MONASCUS-STRAINS 1,. (2024). Journal of Microbiology, Biotechnology and Food Sciences. [Link]

• Different Combinations of Nitrogen and Carbon Sources Influence the Growth and Postbiotic Metabolite Characteristics of Lactiplantibacillus plantarum Strains Isolated from Malaysian Foods. (2024). MDPI. [Link]

• Hydroxy Fatty Acids as Novel Markers for Authenticity Identification of the Honey Entomological Origin Based on the GC–MS Method. (2022). Journal of Agricultural and Food Chemistry. [Link]

• Selection of Carbon and Nitrogen Source for 8-Hydroxy 9, 12-Octadecadienoic Acid Production using Endophytic Fungi Curvularia lunata BioMCC FE-00283. (2026). ResearchGate. [Link]

• 9-HODE and 9-HOTrE Alter Mitochondrial Metabolism, Increase Triglycerides, and Perturb Fatty Acid Uptake and Synthesis Associated Gene Expression in HepG2 Cells. (2021). International Journal of Molecular Sciences. [Link]

• Enantiomeric synthesis of 9-hydroxy-(E)-2-decenoic acid, a queen honeybee pheromone. (1990). Journal of the American Chemical Society. [Link]

• Green synthesis of (R)-3-hydroxy-decanoic acid and analogs from levoglucosenone: a novel access to the fatty acid moiety of rhamnolipids. (2024). Frontiers in Chemistry. [Link]

• Optimization of Fermentation Conditions for Biocatalytic Conversion of Decanoic Acid to Trans-2-Decenoic Acid. (2023). MDPI. [Link]

• Simultaneous Quantification of Nine Target Compounds in Traditional Korean Medicine, Bopyeo-Tang, Using High-Performance Liquid Chromatography–Photodiode Array Detector and Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry. (2024). MDPI. [Link]

• Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments. (2022). Frontiers in Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alliedacademies.org [alliedacademies.org]
• 3. Frontiers | Strategies for Fermentation Medium Optimization: An In-Depth Review [frontiersin.org]
• 4. Frontiers | Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli [frontiersin.org]
• 5. In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PeerJ Carbon and nitrogen metabolism under nitrogen variation affects flavonoid accumulation in the leaves of Coreopsis tinctoria [peerj.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Frontiers | Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments [frontiersin.org]

Resolving peak tailing in chiral chromatography of 9-hydroxydecanoic acid

Welcome to the Technical Support Center for Chiral Chromatography. This guide is specifically engineered for researchers and drug development professionals tasked with the enantiomeric separation of 9-hydroxydecanoic acid. As a chiral hydroxy fatty acid, this molecule presents unique chromatographic challenges—most notably, severe peak tailing caused by its terminal carboxylic acid moiety.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Below, you will find mechanistically grounded strategies, a diagnostic workflow, and self-validating protocols designed to permanently resolve peak tailing and restore quantitative accuracy to your chiral assays.

Diagnostic Workflow for Peak Tailing

Workflow for diagnosing and resolving peak tailing in chiral HPLC of carboxylic acids.

Frequently Asked Questions & Troubleshooting Guide

Q1: Mechanistic Cause: Why does 9-hydroxydecanoic acid exhibit severe peak tailing on standard silica-based chiral stationary phases (CSPs)? A1: The root cause lies in the molecular structure of 9-hydroxydecanoic acid and the surface chemistry of the column. The molecule contains a terminal carboxylic acid with a pKa of approximately 4.8. When analyzed using unbuffered or neutral mobile phases, the acid exists in a state of partial ionization. The resulting carboxylate anions undergo strong secondary ionic and hydrogen-bonding interactions with residual silanol groups (which have a pKa of ~3.5–4.5) on the silica support of the CSP[1]. This heterogeneity in retention states (neutral vs. ionized) and the slow desorption kinetics from active silanol sites cause the characteristic asymmetric "tailing" profile, severely degrading both resolution and quantification accuracy[2].

Q2: Mobile Phase Optimization: What is the most effective mobile phase modification to restore peak symmetry without destroying the chiral selector? A2: The most robust and immediate solution is to suppress the ionization of the carboxylic acid and chemically mask the residual silanols. This is achieved by adding an acidic modifier to the mobile phase. Trifluoroacetic acid (TFA) at 0.05%–0.1% (v/v) or Formic Acid at 0.1%–0.2% (v/v) are highly effective[3]. By lowering the mobile phase pH to ~2.5, the carboxylic acid moiety of 9-hydroxydecanoic acid remains fully protonated (neutral), effectively eliminating secondary ionic interactions with the stationary phase[2]. Expert Caveat: Always verify the pH stability of your specific CSP. Immobilized polysaccharide columns (e.g., Chiralpak IA/IB/IC) are generally robust under acidic conditions, whereas traditional coated phases may degrade over time.

Q3: Alternative Chemistries: If polysaccharide CSPs still fail to provide baseline resolution (Rs > 1.5) with good symmetry, what alternative column chemistries are recommended? A3: If silanophilic tailing persists despite mobile phase optimization, we recommend transitioning to Zwitterionic Chiral Ion-Exchangers (e.g., ZWIX(+) or ZWIX(-)). These columns, derived from cinchona alkaloids, are exceptionally well-suited for chiral ampholytes and free carboxylic acids. Studies on structurally analogous hydroxy fatty acids (such as 3-hydroxydecanoic acid) demonstrate that ZWIX columns operated in anion-exchange mode provide excellent enantioselectivity and sharp peak shapes[4]. The synergistic electrostatic and hydrogen-bonding interactions on the zwitterionic selector intrinsically manage the acidic moiety far better than neutral polysaccharide phases, turning the problematic acid group into a primary site for chiral recognition[4].

Quantitative Data: Impact of Mobile Phase Modifiers

The table below summarizes the expected chromatographic outcomes when applying different mobile phase modifiers to the separation of 9-hydroxydecanoic acid on a standard silica-based CSP.

Modifier Added to Mobile Phase	Concentration (v/v)	Mechanism of Action	Expected Peak Symmetry (As)	Impact on Resolution (Rs)
None (Neutral Phase)	0%	Unsuppressed ionization; strong silanol interactions	> 2.5 (Severe Tailing)	Poor (< 1.0)
Acetic Acid	0.1% - 0.5%	Weak ion suppression; partial silanol masking	1.4 - 1.8 (Moderate)	Marginal Improvement
Formic Acid	0.1%	Strong ion suppression; excellent volatility for LC-MS	1.1 - 1.3 (Good)	High (> 1.5)
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	Complete ion suppression; strong ion-pairing	1.0 - 1.1 (Excellent)	Optimal (> 2.0)

Experimental Protocol: Self-Validating Workflow for Zwitterionic Chiral Separation

If you are transitioning to a Zwitterionic CSP (like ZWIX) to permanently bypass silanol-induced tailing, follow this step-by-step methodology. This protocol is designed as a self-validating system to ensure system suitability before committing precious samples.

Step 1: Mobile Phase Preparation

• Prepare a polar organic mobile phase consisting of Methanol / Acetonitrile (50:50, v/v).

• Add 50 mM Formic Acid and 25 mM Diethylamine (DEA) to create a volatile, non-aqueous buffer network. Causality: The acid/base combination establishes an apparent pH in the organic solvent that facilitates dynamic anion-exchange between the chiral selector and the 9-hydroxydecanoic acid[4].

• Degas the mixture via ultrasonication for 10 minutes.

Step 2: Sample Preparation & System Priming

• Dissolve the racemic 9-hydroxydecanoic acid standard in the mobile phase to a stock concentration of 1 mg/mL. Dilute to a working concentration of 50 µg/mL to prevent column overloading[1].

• Purge the HPLC system and equilibrate the ZWIX(+) column at a flow rate of 0.6 mL/min at 25°C for at least 20 column volumes until the baseline UV (or MS TIC) signal is completely stable.

Step 3: Self-Validating Injection Sequence

• Blank Injection: Inject 5 µL of the sample diluent. Validation: Confirms the absence of ghost peaks, establishes baseline noise, and verifies that the column is fully equilibrated.

• System Suitability Test (SST): Inject 5 µL of the 50 µg/mL racemic standard.

• Evaluate Metrics: Calculate the Peak Symmetry (As) of both enantiomer peaks. If As ≤ 1.2 and Resolution (Rs) ≥ 1.5, the system is validated. If As > 1.5, verify the concentration of DEA/Formic acid in the mobile phase, as improper buffer capacity will lead to tailing.

• Sample Analysis: Proceed with the injection of the unknown/experimental 9-hydroxydecanoic acid samples.

References

• Title: Peptide Analysis: Zwitterionic Chiral Ion-Exchangers as Complementary Option to HILIC and to Reversed-Phase Chromatography Source: LCGC International URL: [Link]

• Title: Mechanistic studies to understand peak tailing due to sulfinic acid- and carboxylic acid-silanophilic interactions in reversed-phase liquid chromatography Source: PubMed (National Library of Medicine) URL: [Link]

• Title: Common Causes Of Peak Tailing in Chromatography Source: ALWSCI URL: [Link]

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. Mechanistic studies to understand peak tailing due to sulfinic acid- and carboxylic acid-silanophilic interactions in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Enhancing enzyme stability for continuous (9R)-9-hydroxydecanoic acid synthesis

Module: Enhancing Enzyme Stability for Continuous (9R)-9-Hydroxydecanoic Acid Synthesis Target Audience: Researchers, Process Scientists, and Drug Development Professionals

Welcome to the Biocatalysis Technical Support Center. The highly selective synthesis of (9R)-9-hydroxydecanoic acid—a critical chiral intermediate for macrolide antibiotics and advanced fragrances—relies heavily on engineered cytochrome P450 monooxygenases (such as CYP102A1/P450 BM3 variants). Transitioning this reaction from batch to continuous flow biocatalysis maximizes space-time yields but introduces severe challenges regarding enzyme stability, cofactor depletion, and solvent toxicity.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to stabilize your continuous flow systems.

Part 1: Troubleshooting Guide - Reactor Instability & Activity Loss

Issue 1: Rapid Heme Bleaching and Enzyme Inactivation in Flow

Symptoms: The biocatalytic reactor shows a sharp decline in conversion rates within the first 4–6 hours of continuous operation. The resin/hydrogel loses its characteristic reddish-brown color. Causality: Cytochrome P450s are highly susceptible to "uncoupling." When electron transfer from the reductase domain to the heme center is not perfectly synchronized with substrate binding and oxygen activation, reactive oxygen species (ROS) like hydrogen peroxide and superoxide are released. In a continuous flow system, the localized accumulation of ROS rapidly degrades the delicate porphyrin ring of the heme, causing irreversible bleaching and inactivation. Resolution:

• Carrier-Free Immobilization: Shift from standard covalent resins to self-immobilizing hydrogels or cross-linked enzyme aggregates (CLEAs). Hydrogel entrapment provides a protective microenvironment that dampens shear stress and stabilizes the tertiary structure, allowing continuous operation with significantly higher space-time yields[1].

• ROS Scavenging: Integrate catalase or superoxide dismutase (SOD) into your immobilization matrix to instantly neutralize uncoupled ROS before they attack the P450 heme center.

Issue 2: Substrate/Product Inhibition and Solvent-Induced Denaturation

Symptoms: Decanoic acid precipitation in the feed lines, or rapid enzyme denaturation when using organic cosolvents (e.g., >5% DMSO or ethanol) to improve substrate solubility. Causality: Decanoic acid has low aqueous solubility, while the product, (9R)-9-hydroxydecanoic acid, can be toxic to the enzyme at high localized concentrations. Organic solvents disrupt the hydration shell of the P450, leading to unfolding. Resolution:

• Directed Evolution for Thermostability: Utilize P450 variants engineered via directed evolution. Mutants with elevated melting temperatures ( Tm​

  • 10-15 °C) inherently exhibit cross-tolerance to organic solvents, maintaining up to 85% activity in 30% solvent solutions[2].

• In Situ Product Removal (ISPR): Implement a biphasic flow system (e.g., aqueous buffer/isooctane) to continuously extract the 9-hydroxydecanoic acid product, shifting the thermodynamic equilibrium and preventing product inhibition.

Part 2: Frequently Asked Questions (FAQs)

Q: How do I eliminate the prohibitive cost and instability of NAD(P)H in a continuous CSTR or plug-flow reactor? A: The reliance on NAD(P)H is a major bottleneck for industrial P450 biocatalysis. We recommend transitioning to a photo-bioreactor system with mediated electron transfer . By using a low-cost sacrificial electron donor (like EDTA) coupled to a photo-activated electron transfer mediator (e.g., eosin Y or flavins), you can drive the P450 catalytic cycle entirely without NAD(P)H. Optimized immobilized P450 BM3 in such continuous flow photoreactors has been shown to retain 97% residual activity after 72 hours of continuous operation[3]. Alternatively, a closed-loop flow system utilizing an O2​ -tolerant, NAD+ -reducing soluble hydrogenase can regenerate cofactors using only H2​ gas[4].

Q: My P450 is membrane-bound (e.g., human or specific bacterial CYPs). Standard covalent immobilization destroys its activity. What is the alternative? A: Membrane-bound CYPs require a lipid bilayer to maintain their active conformation. Traditional multipoint covalent attachment forces the enzyme out of its natural lipid environment. Instead, utilize fusogenic liposomes . By fusing customized biotinylated liposomes with the enzyme-containing membrane fractions, you can gently biotinylate the complex. This allows for highly specific, oriented immobilization onto streptavidin-functionalized microfluidic channels while preserving the authentic enzyme kinetic functions[5].

Part 3: Data Presentation & Strategy Comparison

The following table summarizes the quantitative performance of various P450 stabilization strategies for continuous flow synthesis based on recent biocatalytic engineering data.

Stabilization Strategy	Cofactor Requirement	Half-Life ( t1/2​ ) in Flow	Space-Time Yield (STY)	Primary Advantage
Free Enzyme (Batch)	Stoichiometric NADPH	< 2 hours	~5 g L⁻¹ day⁻¹	Baseline benchmark; high initial turnover.
Covalent Resin (Plug-Flow)	Enzymatic Regeneration	12 - 24 hours	~50 g L⁻¹ day⁻¹	Easy to pack; standard industrial approach.
Hydrogel Entrapment	Enzymatic Regeneration	> 48 hours	487 g L⁻¹ day⁻¹	Maximizes STY; carrier-free efficiency[1].
Photo-Activated Flow Resin	None (Photo-mediator)	> 72 hours	~120 g L⁻¹ day⁻¹	Eliminates NADPH cost; 97% activity retention[3].

Part 4: Validated Experimental Protocol

Protocol: Preparation and Operation of a Photo-Activated, Immobilized P450 Flow Reactor

This self-validating protocol establishes a continuous, NADPH-free flow system for (9R)-9-hydroxydecanoic acid synthesis.

Phase 1: Enzyme Immobilization

• Lysate Preparation: Express the engineered P450 BM3 variant (optimized for decanoic acid) in E. coli. Lyse cells via sonication in 50 mM potassium phosphate buffer (pH 7.4) and clarify via centrifugation (15,000 × g, 30 min).

• Resin Binding: Pass the clarified lysate through a column packed with Ni-NTA agarose resin (if His-tagged) or epoxy-functionalized polymethacrylate beads for covalent attachment. Target a loading capacity of ~100 nmole of enzyme per mL of resin[3].

• Washing: Wash the reactor bed with 10 column volumes of buffer to remove unbound host-cell proteins.

Phase 2: Continuous Flow Operation 4. Feed Solution Preparation: Prepare an aqueous feed solution containing 10 mM decanoic acid (solubilized with 2% v/v DMSO), 50 mM sacrificial electron donor (e.g., EDTA), and 10 µM photo-mediator (e.g., Eosin Y) in 50 mM Tris-HCl buffer (pH 7.5). 5. Reactor Integration: Connect the packed-bed reactor to a syringe pump. Use a flat, variable-depth reaction chamber to maximize surface area for light exposure[3]. 6. Photo-Activation: Illuminate the reactor using a targeted LED light source (e.g., 450 nm blue light) to activate the electron transfer mediator. 7. Flow Initiation: Initiate flow at a residence time of 30 to 60 seconds.

Phase 3: Self-Validation & Monitoring 8. Real-Time Monitoring: Route the outflow through an inline UV-Vis flow cell. Monitor absorbance at 450 nm (after periodic CO bubbling) to quantify intact heme and verify enzyme stability. 9. Product Quantification: Collect fractions and analyze via GC-FID or LC-MS to confirm the continuous titer and enantiomeric excess (e.e. >98%) of (9R)-9-hydroxydecanoic acid.

Part 5: Mechanistic Visualizations

P450 Electron Transfer & Catalytic Cycle

This diagram illustrates the engineered, cofactor-free electron transfer mechanism utilized in the photo-bioreactor to prevent ROS accumulation.

Electron transfer and catalytic cycle of P450 for (9R)-9-hydroxydecanoic acid synthesis.

Continuous Flow Biocatalysis Workflow

This diagram maps the physical architecture of the continuous flow system, highlighting the integration of in situ product removal to mitigate product inhibition.

Continuous flow reactor setup with immobilized P450 and in situ product removal.

References

• Mediated electron transfer in a photo-bioreactor: continuous flow hydroxylation using cytochrome P450 BM3 in NADPH-free conditions. Reaction Chemistry & Engineering (RSC Publishing).[Link]

• Overcoming the Pitfalls of Cytochrome P450 Immobilization Through the Use of Fusogenic Liposomes. Helda - Helsinki.fi.[Link]

• Self-Immobilizing Biocatalysts Maximize Space–Time Yields in Flow Reactors. MDPI.[Link]

• H2-driven biocatalytic O-demethylation of lignin derived aromatics in a closed-loop flow system powered by water electrolysis. RSC Publishing.[Link]

• Directed evolution of enzymes for sustainable biocatalysis in the green synthesis of cardiac drugs. PubMed.[Link]

Sources

• 1. Self-Immobilizing Biocatalysts Maximize Space–Time Yields in Flow Reactors | MDPI [mdpi.com]
• 2. Directed evolution of enzymes for sustainable biocatalysis in the green synthesis of cardiac drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mediated electron transfer in a photo-bioreactor: continuous flow hydroxylation using cytochrome P450 BM3 in NADPH-free conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. H 2 -driven biocatalytic O -demethylation of lignin derived aromatics in a closed-loop flow system powered by water electrolysis - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC05054E [pubs.rsc.org]
• 5. helda.helsinki.fi [helda.helsinki.fi]

Technical Support Center: Purification and Chiral Resolution of (9R)-9-Hydroxydecanoic Acid

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals who need to isolate the (9R)-enantiomer of 9-hydroxydecanoic acid from racemic mixtures. Enantiopurity is critical for this molecule, as its stereochemistry dictates its biological activity, such as its role as a highly specific signaling pheromone in biological systems[1].

Below, our Senior Application Scientists have compiled field-proven troubleshooting guides, causal explanations, and validated protocols to help you overcome common chiral resolution bottlenecks.

Part 1: Troubleshooting & FAQs

Q1: Why can't I separate the (9S)-enantiomer from the (9R)-enantiomer using standard silica gel chromatography? A: In an achiral environment, enantiomers possess identical physical properties, including polarity, boiling point, and dipole moment. Because standard silica gel is achiral, both the (9R) and (9S) enantiomers interact with the stationary phase identically and co-elute. To achieve separation, you must introduce a chiral environment. You can either use a chiral stationary phase (which is expensive and difficult to scale) or temporarily convert the enantiomers into diastereomers (which have different polarities) using a stereoselective enzyme.

Q2: What is the most efficient method for preparative-scale removal of the (9S)-impurity? A: Enzymatic kinetic resolution using Candida antarctica Lipase B (CALB) is the industry gold standard. CALB possesses a highly stereospecific binding pocket that adheres to Kazlauskas' rule. When you expose the racemic mixture to CALB and an acyl donor (like vinyl acetate), the enzyme will selectively acetylate the (9R)-hydroxyl group while leaving the (9S)-enantiomer untouched. This elegant biochemical step translates a difficult enantiomeric separation problem into a simple polarity separation problem: the resulting (9R)-acetate is non-polar, while the unreacted (9S)-alcohol remains highly polar.

Q3: I attempted a CALB resolution, but I'm seeing a high mass of polymeric byproducts and a poor enantiomeric excess (ee). What went wrong? A: You likely attempted the enzymatic resolution on the free carboxylic acid. 9-Hydroxydecanoic acid is a bifunctional molecule, containing both a hydroxyl group and a carboxyl group. In the presence of CALB, the hydroxyl group of one molecule can react with the free carboxylic acid of another, leading to competing oligomerization (estolide/polyester formation)[2]. This secondary, substrate-consuming process drastically skews the enantiomeric ratio and destroys your yield[2]. Solution: You must mask the carboxylic acid by converting it to a methyl ester before introducing the enzyme.

Q4: How do I verify the absolute configuration and enantiomeric excess of my final (9R)-product? A: We recommend using Mosher's method to create a self-validating analytical system. Derivatize your purified alcohol with both (R)- and (S)-MTPA chloride. The magnetic anisotropy of the phenyl ring in the resulting MTPA ester will differentially shield the protons of the decanoic acid chain based on their spatial orientation. NMR analysis of the Δδ values will definitively confirm the (9R) absolute configuration, and the integration of the diastereomeric peaks will accurately quantify your enantiomeric excess (ee).

Part 2: Quantitative Method Comparison

To assist in experimental design, the following table summarizes the quantitative metrics of common chiral resolution strategies for hydroxy fatty acids:

Resolution Strategy	Typical Yield of (9R)	Enantiomeric Excess (ee)	Scalability	Cost per Gram	Primary Limitation
CALB Kinetic Resolution	40–48%	95–99%	High (Multi-kg)	Low	Max theoretical yield is capped at 50%
Chiral Prep-HPLC	40–45%	>99%	Low (mg to low g)	High	Prohibitive solvent and column costs
Diastereomeric Salt	20–30%	80–90%	Medium	Low	Requires extensive, lossy recrystallization

Part 3: Validated Experimental Workflow

Process Visualization

Workflow for the enzymatic kinetic resolution of (9R)-9-hydroxydecanoic acid using CALB.

Step-by-Step Methodology: CALB-Mediated Kinetic Resolution

Step 1: Carboxyl Protection (Esterification)

• Dissolve racemic 9-hydroxydecanoic acid (1.0 eq) in anhydrous methanol (0.2 M).

• Add a catalytic amount of concentrated H₂SO₄ (0.05 eq). Heat the reaction to reflux for 4 hours.

• Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield methyl 9-hydroxydecanoate.

Step 2: Enzymatic Kinetic Resolution

• Dissolve the methyl 9-hydroxydecanoate in anhydrous methyl tert-butyl ether (MTBE) to a concentration of 0.1 M.

• Add 3.0 equivalents of vinyl acetate. (Causality Note: Vinyl acetate is the optimal acyl donor because its leaving group, vinyl alcohol, rapidly tautomerizes into volatile acetaldehyde. This renders the enzymatic acylation strictly irreversible, driving the reaction forward).

• Add immobilized Candida antarctica Lipase B (Novozym 435) at 10% w/w relative to the substrate.

• Incubate the suspension at 35°C with orbital shaking (200 rpm). Monitor the reaction via GC-MS. Stop the reaction exactly at ~50% conversion (typically 24–48 hours) to ensure maximum enantiomeric excess.

• Filter the mixture to remove the immobilized enzyme. The enzyme beads can be washed with hexane and stored for reuse.

Step 3: Chromatographic Separation

• Concentrate the filtrate and load it onto a standard silica gel column.

• Elute using a gradient of Hexane and Ethyl Acetate (starting at 95:5 and increasing polarity to 70:30).

• The non-polar acetylated product, methyl (9R)-9-acetoxydecanoate, will elute first. The unreacted polar alcohol, methyl (9S)-9-hydroxydecanoate, will elute later. Collect and concentrate the (9R) fractions.

Step 4: Global Deprotection

• Dissolve the isolated methyl (9R)-9-acetoxydecanoate in a 3:1 mixture of THF and water.

• Add 3.0 equivalents of LiOH·H₂O. Stir vigorously at room temperature for 12 hours. This step simultaneously hydrolyzes both the methyl ester and the acetate protecting groups.

• Acidify the aqueous layer to pH 2 using 1M HCl. Extract with ethyl acetate, dry over MgSO₄, and concentrate to yield the final, enantiopure (9R)-9-hydroxydecanoic acid.

References

• Ayasse, M., Schiestl, F. P., Paulus, H. F., Ibarra, F., & Francke, W. (2003). Pollinator attraction in a sexually deceptive orchid by means of unconventional chemicals. Proceedings of the Royal Society of London. Series B: Biological Sciences.
• Braner, M., Zielonka, S., & Auras, S. (2011). Systematic Investigation of the Kinetic Resolution of 3-Hydroxy Fatty Acid Esters Using Candida antarctica Lipase B (CALB)

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• 2. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of (9R)-9-Hydroxydecanoic Acid: Biocatalytic vs. Chemical Routes

(9R)-9-hydroxydecanoic acid is a chiral molecule of significant interest due to its role as a component of the queen bee mandibular pheromone, along with 9-oxo-2(E)-decenoic acid.[1][2] Its specific stereochemistry is crucial for its biological activity, making enantioselective synthesis a key challenge for researchers and drug development professionals. This guide provides an in-depth comparison of biocatalytic and chemical approaches to synthesizing this valuable compound, offering insights into the methodologies, performance, and practical considerations of each.

The demand for enantiomerically pure compounds is a driving force in the pharmaceutical and fine chemical industries, as different enantiomers of a chiral molecule can exhibit vastly different biological activities.[3] This has spurred the development of both highly selective chemical catalysts and efficient biocatalytic systems.[4][5] This guide will explore these two avenues for the synthesis of (9R)-9-hydroxydecanoic acid, providing a balanced perspective to aid in methodological selection.

Biocatalytic Synthesis: The Power of Enzymes

Biocatalysis has emerged as a powerful and "green" alternative to traditional chemical synthesis, offering high selectivity under mild reaction conditions.[3][6] Enzymes, as natural catalysts, often exhibit remarkable chemo-, regio-, and enantioselectivity, reducing the formation of byproducts and simplifying purification processes.[7]

Whole-Cell Biocatalysis for Hydroxy Fatty Acid Production

One promising biocatalytic approach involves the use of whole-cell biocatalysts. For instance, recombinant Escherichia coli expressing oleate hydratase has been successfully used to produce 10-hydroxystearic acid from oleic acid with high yields.[8] This strategy can be adapted for the synthesis of other hydroxy fatty acids. Whole-cell systems offer the advantage of containing all necessary enzymes and cofactors for a specific metabolic pathway, potentially enabling multi-step syntheses in a single pot.[6][9]

Enzymatic Reduction of Prochiral Ketones

Another key biocatalytic strategy is the asymmetric reduction of a prochiral ketone precursor to the desired chiral alcohol.[10][11] Ketone reductases (KREDs) are a class of enzymes that can catalyze this transformation with high enantioselectivity.[6] This approach would involve the synthesis of 9-oxodecanoic acid, which can then be stereoselectively reduced to (9R)-9-hydroxydecanoic acid. Various microorganisms and isolated enzymes have shown efficacy in reducing different ketones to their corresponding chiral alcohols with high enantiomeric excess (ee) and chemical yield.[10]

Lipase-Catalyzed Reactions

Lipases are versatile enzymes that can be employed in the synthesis of chiral molecules.[12][13] For instance, lipase from Candida rugosa has been used in the synthesis of various esters and can hydrolyze triglycerides.[12][14] While not directly producing (9R)-9-hydroxydecanoic acid, lipases can be used in kinetic resolution processes to separate a racemic mixture of 9-hydroxydecanoic acid, selectively reacting with one enantiomer to allow for the isolation of the other.

Experimental Protocol: Representative Biocatalytic Synthesis (Whole-Cell Hydration)

This protocol is a generalized representation based on the principles of whole-cell biocatalysis for fatty acid hydration.[8][15]

• Cultivation of Biocatalyst: A recombinant microorganism (e.g., E. coli) expressing a suitable fatty acid hydratase is cultured in an appropriate growth medium.

• Induction of Enzyme Expression: Gene expression is induced to produce the desired hydratase enzyme.

• Biotransformation: The substrate, a suitable decenoic acid isomer, is added to the cell culture. The reaction is incubated under optimized conditions (temperature, pH, agitation).

• Extraction: After the reaction, the product is extracted from the culture medium using an organic solvent.

• Purification: The extracted (9R)-9-hydroxydecanoic acid is purified using techniques such as column chromatography.

Caption: Workflow for the biocatalytic synthesis of (9R)-9-hydroxydecanoic acid.

Chemical Synthesis: Precision and Predictability

Traditional organic synthesis offers a well-established and often predictable route to target molecules. For the synthesis of chiral alcohols like (9R)-9-hydroxydecanoic acid, several powerful methods have been developed.

Grignard Reaction with a Chiral Precursor

A classic approach involves the Grignard reaction, a versatile tool for forming carbon-carbon bonds.[16][17] This method would entail reacting a Grignard reagent with a suitable chiral electrophile. For example, a Grignard reagent derived from an 8-carbon alkyl halide could be reacted with a chiral epoxide containing the remaining two carbons and the desired stereocenter.

Asymmetric Reduction of Ketones

Similar to the biocatalytic approach, chemical synthesis can employ the asymmetric reduction of a prochiral ketone. The Corey-Bakshi-Shibata (CBS) reduction is a prominent method that utilizes a chiral oxazaborolidine catalyst to achieve high enantioselectivity in the reduction of a wide range of ketones.[18][19] This method is known for its predictable stereochemical outcome and high yields. Other chiral reducing agents and catalysts, such as those based on chiral metal complexes, are also available.[11][20]

Organocuprate-Catalyzed Ring Opening

Another established method is the organocuprate-catalyzed opening of chiral epoxides.[1] This approach allows for the stereospecific introduction of an alkyl group, providing a reliable way to construct the carbon skeleton with the desired stereochemistry at the hydroxyl group.

Experimental Protocol: Representative Chemical Synthesis (Asymmetric Reduction)

This protocol is a generalized representation based on the principles of asymmetric ketone reduction using a chiral catalyst.[18]

• Synthesis of Precursor: 9-Oxodecanoic acid is synthesized from a suitable starting material, such as azelaic acid.[2]

• Catalyst Preparation: The chiral catalyst (e.g., a CBS catalyst) is prepared or purchased.

• Asymmetric Reduction: The 9-oxodecanoic acid is dissolved in an anhydrous solvent and cooled. The chiral catalyst and a reducing agent (e.g., borane) are added. The reaction is stirred until completion.

• Quenching and Workup: The reaction is carefully quenched, and the product is extracted with an organic solvent.

• Purification: The crude product is purified by column chromatography to yield (9R)-9-hydroxydecanoic acid.

Caption: Workflow for the chemical synthesis of (9R)-9-hydroxydecanoic acid.

Comparative Analysis

Feature	Biocatalytic Synthesis	Chemical Synthesis
Enantioselectivity	Often very high (>99% ee)	Can be very high (>95% ee), but catalyst dependent.[18]
Reaction Conditions	Mild (ambient temperature, neutral pH).[3][7]	Often require anhydrous conditions, inert atmospheres, and sometimes cryogenic temperatures.[16][18]
Environmental Impact	Generally lower, uses water as a solvent, and biodegradable catalysts.[3][6]	Often uses organic solvents and may involve heavy metal catalysts, leading to hazardous waste.[21]
Substrate Scope	Can be limited by enzyme specificity.	Generally broader, with well-established methods for various functional groups.
Process Development	May require significant effort in enzyme screening, genetic engineering, and fermentation optimization.	Often more straightforward to scale up based on established chemical principles.
Cost	Potentially lower for large-scale production due to renewable resources and milder conditions.	Can be high due to expensive catalysts, reagents, and energy-intensive conditions.

Conclusion and Future Outlook

Both biocatalytic and chemical synthesis offer viable and effective routes to (9R)-9-hydroxydecanoic acid, each with its own set of advantages and disadvantages. The choice between these methodologies will depend on the specific requirements of the project, including the desired scale of production, cost considerations, and environmental impact targets.

Biocatalysis presents a compelling "green" alternative with the potential for high selectivity and cost-effectiveness, particularly at an industrial scale.[6] Continued advancements in enzyme discovery and engineering will undoubtedly expand the scope and efficiency of biocatalytic processes.

Chemical synthesis, on the other hand, provides a robust and predictable toolbox for the construction of complex molecules.[5] The development of new and more efficient chiral catalysts continues to push the boundaries of asymmetric synthesis.

For many applications, a chemoenzymatic approach, which combines the strengths of both biocatalysis and chemical synthesis, may offer the most elegant and efficient solution.[15] As the demand for enantiomerically pure compounds like (9R)-9-hydroxydecanoic acid grows, the synergy between these two powerful synthetic strategies will be crucial in driving innovation in the fields of chemical and pharmaceutical research.

References

• Enantiomeric synthesis of 9-hydroxy-(E)-2-decenoic acid, a queen honeybee pheromone. (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

• Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. (2008, September 15). PubMed. Retrieved March 24, 2026, from [Link]

• Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. (2016, August 2). PMC. Retrieved March 24, 2026, from [Link]

• Biocatalytic vs. Chemical Synthesis of Enantiomerically Pure Compounds. (2022, November 25). ResearchGate. Retrieved March 24, 2026, from [Link]

• and stereoselective biocatalytic hydration of fatty acids from waste cooking oils en route to hydroxy fatty. (2022, November 25). Uniba.it. Retrieved March 24, 2026, from [Link]

• A Short Review on Chiral Alcohols Verses Bio-Catalysis. (2017, June 28). Longdom Publishing. Retrieved March 24, 2026, from [Link]

• Synthesis of hydroxy fatty acids using oleate hydratase. (n.d.). WUR eDepot. Retrieved March 24, 2026, from [Link]

• Biocatalysis: A smart and green tool for the preparation of chiral drugs. (2022, August 5). PMC. Retrieved March 24, 2026, from [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. (2013, October 2). MDPI. Retrieved March 24, 2026, from [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018, September 20). Semantic Scholar. Retrieved March 24, 2026, from [Link]

• Fatty acid hydration activity of a recombinant Escherichia colibased biocatalyst is improved through targeting the oleate hydrat. (n.d.). Semantic Scholar. Retrieved March 24, 2026, from [Link]

• A Practical Asymmetric Reduction of Ketones Mediated by (l)-TarB−NO2: A Chiral Lewis Acid. (2006, August 1). ACS Publications. Retrieved March 24, 2026, from [Link]

• 9-Oxodecenoic acid. (n.d.). Wikipedia. Retrieved March 24, 2026, from [Link]

• Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydratases. (2024, October 25). PMC. Retrieved March 24, 2026, from [Link]

• Whole-cell biocatalysis using the Acidovorax sp. CHX100 Δ6HX for the production of ω-hydroxycarboxylic acids from cycloalkanes. (2020, October 27). PubMed. Retrieved March 24, 2026, from [Link]

• Green synthesis of ω-hydroxydodecanoic acid by engineering C. viswanathii with Cas13d. (n.d.). Royal Society of Chemistry. Retrieved March 24, 2026, from [Link]

• Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. (2023, November 10). ScienceDirect. Retrieved March 24, 2026, from [Link]

• Asymmetric Dihydroxylation of Vinyl Sulfones: Routes to Enantioenriched ??-Hydroxyaldehydes and the Enantioselective Syntheses of Furan-2(5H)-ones. (2015, January 1). ResearchGate. Retrieved March 24, 2026, from [Link]

• Studies on the specificity of Candida rugosa lipase catalyzed esterification reactions in organic media. (2009, January 1). ResearchGate. Retrieved March 24, 2026, from [Link]

• Green synthesis of (R)-3-hydroxy-decanoic acid and analogs from levoglucosenone: a novel access to the fatty acid moiety of rhamnolipids. (2024, April 18). Frontiers. Retrieved March 24, 2026, from [Link]

• In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. (2017, May 18). Microbial Cell Factories. Retrieved March 24, 2026, from [Link]

• Fabrication of immobilized lipases from Candida rugosa on hierarchical mesoporous silica for enzymatic enrichment of ω-3 polyunsaturated fatty acids by selective hydrolysis. (2023, September 1). PMC. Retrieved March 24, 2026, from [Link]

• Grignard Reaction. (n.d.). Organic Chemistry Portal. Retrieved March 24, 2026, from [Link]

• Characteristics, immobilization, and application of Candida rugosa lipase. (2020, April 5). Food Research. Retrieved March 24, 2026, from [Link]

• Hydrolysis of steryl esters by a lipase (Lip 3) from Candida rugosa. (2002, August 10). ResearchGate. Retrieved March 24, 2026, from [Link]

• (9R)-9-hydroxydecanoic acid. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

• Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. (2015, September 17). PLOS One. Retrieved March 24, 2026, from [Link]

• Achievements and Trends in Biocatalytic Synthesis of Specialty Polymers from Biomass-Derived Monomers Using Lipases. (2021, April 7). MDPI. Retrieved March 24, 2026, from [Link]

• 9-Hydroxydecanoic acid. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

• Process for the preparation of grignard reagents and their utilization in organic syntheses. (1974, December 24). Google Patents.

• Grignard Reagent Synthesis Reaction Mechanism. (2015, November 12). YouTube. Retrieved March 24, 2026, from [Link]

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Validation of Chiral GC-FID Methods for 9-Hydroxydecanoic Acid Enantiomers: A Comparative Guide

Introduction: The Biological and Analytical Imperative

The precise enantiomeric resolution of 9-hydroxydecanoic acid (9-HDA) is a critical analytical challenge in chemical ecology, lipidomics, and fragrance development. As a rare (ω−1) -hydroxy fatty acid, 9-HDA serves as a primary sex pheromone component in the scoliid wasp Campsoscolia ciliata and its sexually deceptive mimic, the orchid Ophrys speculum[1]. The biological specificity of this signaling depends entirely on the exact (R):(S) enantiomeric ratio, which is typically 6:4 in both the insect and the plant[2].

The Analytical Challenge: Causality Behind Methodological Choices

Analyzing 9-HDA requires overcoming two physicochemical hurdles: low volatility and high polarity. This is due to the dual presence of a carboxyl (-COOH) and a hydroxyl (-OH) group. Direct injection of underivatized hydroxy fatty acids into a gas chromatograph leads to severe peak tailing, irreversible adsorption to the stationary phase, and thermal degradation[3].

Therefore, a robust derivatization workflow is non-negotiable. While High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are viable alternatives, Chiral Gas Chromatography with Flame Ionization Detection (GC-FID) using modified β -cyclodextrin columns remains the gold standard for quantitative enantiomeric resolution[4].

Product Comparison: Chiral GC-FID vs. Alternatives

We objectively compare the performance of an optimized Chiral GC-FID workflow (utilizing a Hydrodex β -TBDAc capillary column) against Chiral GC-MS and HPLC methodologies.

Table 1: Performance Comparison of Analytical Modalities for 9-HDA Enantiomers

Parameter	Chiral GC-FID ( β -Cyclodextrin)	Chiral GC-MS (SIM Mode)	Chiral HPLC (Normal Phase)
Enantiomeric Resolution ( Rs​ )	> 1.8 (Baseline)	> 1.8 (Baseline)	< 1.2 (Partial overlap)
Sensitivity (LOD)	0.5 µg/mL	0.05 µg/mL	5.0 µg/mL
Linear Dynamic Range	104−105	103−104	102−103
Matrix Interference	Moderate	Low (Ion filtering)	High (Lipid co-elution)
Cost per Analysis	Low	High	Medium
Primary Advantage	Unmatched quantitative linearity and repeatability.	Superior for trace analysis in complex matrices.	Non-destructive; allows fraction collection.

Expertise Insight: Why choose GC-FID over GC-MS for routine validation? While GC-MS offers superior sensitivity and structural elucidation—especially via characteristic α -cleavage fragments relative to the hydroxyl group[5]—the Flame Ionization Detector (FID) provides a strictly mass-proportional response. This eliminates the ion-source saturation and non-linear response curves often encountered in MS, making GC-FID the most trustworthy detector for validating exact enantiomeric excesses (ee%) where the ratio of (R) to (S) is the primary data endpoint[4].

Experimental Workflow & Logical Relationships

Workflow for the derivatization and chiral chromatographic resolution of 9-HDA enantiomers.

Step-by-Step Experimental Protocol: Self-Validating GC-FID Method

To ensure absolute trustworthiness, this protocol incorporates a self-validating system utilizing an internal standard and rigorous derivatization controls.

Phase 1: Dual-Stage Derivatization

Mechanistic Causality: We utilize acetylation rather than silylation (e.g., TMS) for the hydroxyl group. Common derivatization reactions like acetylation protect the hydroxy group from side reactions at high GC temperatures[3]. More importantly, bulky TMS groups can sterically hinder the analyte's inclusion into the β -cyclodextrin cavity of the chiral stationary phase, degrading enantiomeric resolution. Acetylation provides the optimal steric profile for chiral recognition.

• Saponification: Treat 10 mg of lipid extract with 1 mL of 0.5 M KOH in methanol at 70°C for 60 minutes to release bound 9-HDA.

• Methylation: Add 1 mL of 14% Boron trifluoride ( BF3​ ) in methanol. Heat at 80°C for 30 minutes to convert 9-HDA to its fatty acid methyl ester (FAME). Extract with 2 mL of hexane.

• Acetylation: Evaporate the hexane layer under N2​ . Add 100 µL of acetic anhydride and 100 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes to yield the 9-acetoxydecanoic acid methyl ester.

• Quenching & Recovery: Quench with 1 mL of saturated NaHCO3​ . Extract the derivatized 9-HDA with 500 µL of high-purity methyl tert-butyl ether (MTBE)[4].

Phase 2: Chiral GC-FID Parameters

• Column: Modified β -cyclodextrin capillary column (e.g., Hydrodex β -TBDAc, 50 m × 0.25 mm × 0.25 µm)[4].

• Carrier Gas: Helium at a constant linear velocity of 25 cm/s.

• Injection: 1 µL, Split ratio 20:1, Injector temperature 250°C.

• Oven Program: 90°C (hold 1 min) → 2°C/min to 160°C (hold 20 min) → 10°C/min to 220°C (hold 5 min). Causality: Slow ramp rates (2°C/min) are critical to maximize the thermodynamic differences in inclusion complexation between the (R) and (S) enantiomers.

• Detector: FID at 250°C; H2​ flow 40 mL/min, Air flow 400 mL/min.

Phase 3: Validation Metrics (System Suitability)

A method is only as reliable as its validation parameters. The system must self-validate against the following criteria before sample analysis:

• Resolution ( Rs​ ): Must be ≥1.5 (baseline separation) between the (R) and (S) enantiomers.

• Precision: Intra-day relative standard deviation (RSD) of peak area ratios must be <2.0% (n=6).

• Linearity: R2>0.999 across a concentration range of 1–500 µg/mL.

Conclusion

For the rigorous quantification of 9-hydroxydecanoic acid enantiomers, Chiral GC-FID paired with a two-step methylation/acetylation derivatization strategy outperforms HPLC in resolution and GC-MS in quantitative linearity. By strictly controlling the steric bulk of the derivatized moiety, analysts can ensure optimal inclusion complexation within the cyclodextrin stationary phase, yielding baseline separation of these critical biological signaling molecules.

References

• The volatile chemistry of orchid pollination , RSC Publishing (2023). 2

• CHAPTER 8: Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids , RSC Publishing (2020). 3

• Pollinator attraction in a sexually deceptive orchid by means of unconventional chemicals , SciSpace (2003). 1

• Engineering Membrane-Bound Alkane Monooxygenase from Marinobacter sp. for Increased Activity in the Selective ω-Hydroxylation of Linear and Branched Aliphatic Esters , bioRxiv (2025). 4

• Concentrations of medium-chain 2- and 3-hydroxy fatty acids in foodstuffs , ResearchGate (2012). 5

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Comparative Analysis of Hydroxylase Enzymes for the Enantioselective Yield of (9R)-9-Hydroxydecanoic Acid

Executive Summary & Scientific Context

(9R)-9-hydroxydecanoic acid is a highly valuable chiral building block, serving as a critical precursor for the synthesis of complex 12-membered resorcylic acid macrolactones (such as lasiodiplodin) and advanced polymeric materials[1]. In synthetic organic chemistry, the selective oxyfunctionalization of unactivated C(sp³)-H bonds remains a profound challenge due to the high bond dissociation energies and the difficulty of differentiating between sterically similar aliphatic carbons.

Biocatalysis utilizing cytochrome P450 monooxygenases provides a green, highly regioselective, and enantioselective alternative to traditional transition-metal catalysis[2]. This guide provides an objective, data-driven comparative analysis of leading hydroxylase enzymes for the production of (9R)-9-hydroxydecanoic acid from decanoic acid. It evaluates their catalytic efficiency, structural mechanisms, and viability in scalable biotransformation workflows.

Enzyme Candidates for (9R)-9-Hydroxydecanoic Acid Synthesis

CYP102A1 (P450 BM3) from Bacillus megaterium

The Gold Standard for Subterminal Hydroxylation: CYP102A1 is widely regarded as one of the most catalytically efficient P450s known. Its exceptional performance stems from its "self-sufficient" architecture: the heme monooxygenase domain is naturally fused to a mammalian-like diflavin (FAD/FMN) reductase domain on a single polypeptide chain[3]. This structural proximity allows for exceptionally fast electron transfer rates. For decanoic acid, wild-type CYP102A1 exhibits strong regioselectivity for the subterminal ω-1, ω-2, and ω-3 positions. Crucially, the ω-1 hydroxylation yields 9-hydroxydecanoic acid with an outstanding enantiomeric excess (>95% ee) favoring the (R)-enantiomer[4].

Plant P450s: CYP81B1 (Helianthus tuberosus) & CYP94A1 (Vicia sativa)

Strict Regioselectivity with Systemic Limitations: These plant-derived enzymes are evolutionarily specialized for fatty acid metabolism and demonstrate strict regioselectivity for the ω-1 position of medium-chain fatty acids[5]. While they produce 9-hydroxydecanoic acid with high fidelity, they are not self-sufficient. They require a separate, compatible cytochrome P450 reductase (CPR) for electron transfer. This multi-component requirement often leads to electron coupling inefficiencies, uncoupling (producing reactive oxygen species instead of product), and lower overall yields when expressed heterologously in microbial hosts.

CYP153A from Marinobacter aquaeolei (Comparative Baseline)

The Terminal Hydroxylase: CYP153A is a well-characterized terminal (ω) hydroxylase. While highly efficient for producing 10-hydroxydecanoic acid, its active site is sterically restricted, preventing the subterminal ω-1 carbon from accessing the reactive heme iron[6]. In this analysis, CYP153A serves as a negative control to highlight the structural requirements necessary for (9R)-9-hydroxydecanoic acid production.

Comparative Data Analysis

The following table summarizes the quantitative performance metrics of the evaluated hydroxylases for the oxyfunctionalization of decanoic acid.

Enzyme Candidate	Source Organism	Regioselectivity	Enantioselectivity	Catalytic System	Host Compatibility
CYP102A1 (P450 BM3)	Bacillus megaterium	ω-1, ω-2, ω-3	>95% (R) at ω-1	Self-sufficient (fused CPR)	Excellent (E. coli)
CYP81B1	Helianthus tuberosus	Strict ω-1	High (R)	Requires separate CPR	Moderate (Yeast/Plant)
CYP94A1	Vicia sativa	Strict ω-1	High (R)	Requires separate CPR	Moderate (Yeast/Plant)
CYP153A	Marinobacter aquaeolei	Strict ω	N/A (Achiral C10)	Requires separate CPR/Fd	Good (E. coli)

Mechanistic Causality: The Origin of (R)-Enantioselectivity in CYP102A1

To understand why CYP102A1 is the optimal choice for this synthesis, one must examine the causality behind its enantioselectivity. The exquisite (R)-enantioselectivity is dictated by the enzyme's active site architecture.

When decanoic acid enters the substrate channel, its polar carboxylate group is anchored by a rigid hydrogen-bonding network involving residues Arg47 and Tyr51 at the channel entrance. The hydrophobic aliphatic tail extends down the channel toward the heme prosthetic group. The steric constraints imposed by the active site funnel force the substrate into a locked conformation where the pro-R hydrogen of the C9 (ω-1) carbon is positioned optimally (approx. 4.5 Å) from the highly reactive iron-oxo Compound I [Fe(IV)=O]⁺ intermediate.

The reaction proceeds via a classic radical rebound mechanism: Compound I abstracts the pro-R hydrogen to form a carbon-centered radical, followed by a rapid, stereoretentive rebound of the hydroxyl radical, locking in the (9R) stereochemistry[4].

CYP102A1 radical rebound mechanism for (9R)-9-hydroxydecanoic acid synthesis.

Experimental Methodology: Self-Validating Protocol

To ensure reproducible and high-yield production of (9R)-9-hydroxydecanoic acid, the following whole-cell biotransformation protocol utilizes engineered E. coli expressing CYP102A1. This system is self-validating, as the inclusion of glucose allows for continuous intracellular NADPH regeneration, directly linking cell viability to catalytic turnover[7].

Step 1: Strain Construction and Cultivation

• Transform E. coli BL21(DE3) with a pET28a expression vector harboring the CYP102A1 gene.

• Cultivate the transformants in Terrific Broth (TB) medium supplemented with 50 µg/mL kanamycin at 37°C until the OD₆₀₀ reaches 0.8.

• Induce protein expression with 0.5 mM IPTG. Supplement the media with 0.5 mM 5-aminolevulinic acid (a heme precursor) and 0.1 mM FeCl₃ to ensure proper heme incorporation. Incubate at 25°C for 16 hours.

Step 2: Whole-Cell Biotransformation

• Harvest the cells by centrifugation and resuspend to an OD₆₀₀ of 20 in 100 mM potassium phosphate buffer (pH 7.4). Add 1% (w/v) glucose to drive the endogenous generation of NADPH[7].

• Add decanoic acid (dissolved in ethanol) to a final concentration of 5 mM.

• Incubate the biotransformation mixture in a baffled flask at 30°C and 200 rpm for 12 hours to maximize substrate conversion.

Step 3: Extraction and Derivatization

• Acidify the reaction mixture to pH 2.0 using 6 M HCl to protonate the fatty acids, rendering them lipophilic.

• Extract the organic phase three times with equal volumes of ethyl acetate. Pool the organic layers and evaporate the solvent under a gentle nitrogen stream.

• Derivatize the dried extract using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) at 60°C for 30 minutes. This forms volatile trimethylsilyl (TMS) ethers of both the hydroxyl and carboxyl groups.

Step 4: Chiral GC-MS Analysis

• Inject 1 µL of the derivatized sample into a GC-MS equipped with a chiral capillary column (e.g., Hydrodex β-TBDAc).

• Utilize a temperature gradient: Hold at 100°C for 2 min, then ramp at 2°C/min to 200°C.

• Identify the (9R)-9-hydroxydecanoic acid peak based on its mass fragmentation pattern (characteristic α-cleavage ions) and compare its retention time against a synthesized racemic standard to calculate the enantiomeric excess (ee).

Step-by-step experimental workflow for whole-cell biotransformation and chiral analysis.

References

• Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose. nih.gov. 7

• The production of ω-hydroxy palmitic acid using fatty acid metabolism and cofactor optimization in Escherichia coli. researchgate.net. 6

• Insights into the Biosynthesis of 12-Membered Resorcylic Acid Lactones from Heterologous Production in Saccharomyces cerevisiae. acs.org. 1

• BIOSYNTHESIS OF SEMIOCHEMICALS INVOLVED IN SEXUAL DECEPTION. ebrary.net.5

• Heme-Containing Oxygenases. researchgate.net. 4

• Enzymatic Regio- and Enantioselective C–H Oxyfunctionalization of Fatty Acids. acs.org. 2

• Optimization and Engineering of a Self-Sufficient CYP102 Enzyme from Bacillus amyloliquefaciens towards Synthesis of In-Chain Hydroxy Fatty Acids. researchgate.net. 3

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• 6. researchgate.net [researchgate.net]
• 7. Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Validation Methods for (9R)-9-Hydroxydecanoic Acid Purity: A Comparative Guide

The Analytical Challenge of Chiral Hydroxy Fatty Acids

(9R)-9-hydroxydecanoic acid is a medium-chain chiral hydroxy fatty acid that serves as a critical building block in the synthesis of biodegradable polyhydroxyalkanoates (PHAs) and functions as a highly specific semiochemical in orchid pollination 1. Because the (9S) enantiomer can drastically alter both biological activity and polymer thermomechanical properties, rigorous validation of its enantiomeric excess (ee) and chemical purity is non-negotiable.

Standard achiral techniques like 1H NMR or LC-MS cannot distinguish between enantiomers because the secondary hydroxyl group at C-9 lacks an inherently chiral magnetic or electronic environment. As a Senior Application Scientist, I have evaluated the three premier spectroscopic methodologies used to overcome this barrier. This guide objectively compares their performance, underlying causality, and experimental workflows.

Comparative Spectroscopic Methodologies

NMR Spectroscopy via Mosher’s Ester Derivatization

The Causality: To resolve the enantiomers in an NMR spectrum, we must convert them into diastereomers. By reacting the C-9 hydroxyl group with a chiral derivatizing agent like α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl), we introduce a phenyl ring that creates a strong magnetic shielding cone (an introduction of an anisotropic effect). Protons spatially positioned over this ring experience a distinct upfield shift 2.

The Self-Validating System: This protocol validates itself through the internal calculation of Δδ (δS - δR). By derivatizing the sample with both (R)- and (S)-MTPA-Cl, the relative chemical shifts of the adjacent C-8 methylene and C-10 methyl protons map the spatial configuration. A positive Δδ for C-10 and a negative Δδ for C-8 mathematically confirms the (9R) absolute configuration without requiring a pre-existing pure (9R) reference standard.

Experimental Protocol:

• Sample Preparation: Dissolve 2.0 mg of purified (9R)-9-hydroxydecanoic acid in 0.5 mL of anhydrous pyridine-d5. Causality: Pyridine acts simultaneously as the NMR solvent and a base to scavenge the HCl byproduct, preventing acid-catalyzed degradation.

• Derivatization: Add 10 μL of (R)-(-)-MTPA-Cl to synthesize the (S)-Mosher ester. Prepare a parallel reaction using (S)-(+)-MTPA-Cl to yield the (R)-Mosher ester.

• Incubation & Validation: Incubate at 25°C for 12 hours. Self-validation: Monitor the reaction via 1H NMR; successful esterification is confirmed by the downfield shift of the C-9 methine proton from ~3.6 ppm to ~5.1 ppm.

• Data Acquisition: Acquire 1H and 2D COSY NMR spectra at ≥400 MHz. Calculate the Δδ values to confirm enantiomeric purity.

Vibrational Circular Dichroism (VCD) Spectroscopy

The Causality: VCD measures the differential absorption of left and right circularly polarized infrared light during molecular vibrational transitions. For (9R)-9-hydroxydecanoic acid, the coupling of electric and magnetic transition dipole moments during the vibration of the chiral C-O and C-H bonds generates distinct positive and negative Cotton effects in the 1000–1500 cm⁻¹ fingerprint region 3.

The Self-Validating System: VCD operates as a self-validating loop by pairing empirical data with Density Functional Theory (DFT). The experimental spectrum is overlaid directly onto a quantum-mechanically simulated spectrum of the (9R) conformer. A perfect phase alignment validates the (9R) configuration, while an inverted (mirror-image) spectrum immediately flags the presence of the (9S) enantiomer 4.

Experimental Protocol:

• Sample Preparation: Dissolve 5.0 mg of the analyte in 150 μL of CDCl3. Causality: CDCl3 is utilized because it is transparent in the critical IR fingerprint region, ensuring solvent vibrations do not obscure the analyte's chiroptical signals.

• Spectral Acquisition: Load the solution into a BaF2 liquid cell (100 μm path length). Acquire VCD and unpolarized IR spectra simultaneously at a resolution of 4 cm⁻¹ with a 4-hour accumulation time to maximize the signal-to-noise ratio.

• Computational Modeling: Perform a conformational search followed by DFT geometry optimization at the B3LYP/6-31G(d) level for the (9R) isomer to generate a theoretical VCD spectrum.

• Validation: Overlay the empirical and theoretical spectra to confirm enantiomeric identity.

Chiral GC-MS Analysis

The Causality: Gas chromatography requires highly volatile analytes. (9R)-9-hydroxydecanoic acid must be derivatized (e.g., to a methyl ester/TMS ether) to prevent hydrogen bonding and thermal degradation. Enantiomeric discrimination occurs on a chiral stationary phase (e.g., derivatized β-cyclodextrin), where the (9R) and (9S) isomers form transient diastereomeric inclusion complexes with differing binding energies (ΔΔG), leading to distinct retention times.

The Self-Validating System: The system validates itself through co-injection with a racemic standard to confirm baseline resolution (Rs > 1.5). Simultaneous mass spectrometry (MS) fragmentation ensures that the separated peaks are indeed the target analyte and not co-eluting impurities.

Quantitative Method Comparison

Parameter	Mosher's Ester NMR	Vibrational Circular Dichroism (VCD)	Chiral GC-MS
Principle of Discrimination	Diastereomeric magnetic shielding	Differential absorption of circularly polarized IR	Diastereomeric stationary phase interaction
Sample Requirement	2–5 mg	5–10 mg	<1 mg
Destructive Analysis?	Yes (Chemical derivatization)	No (Analyte is fully recoverable)	Yes (Volatility derivatization)
Primary Advantage	Absolute configuration without standards	Non-destructive, solution-state analysis	High sensitivity for trace enantiomeric impurities
Primary Limitation	Requires high initial chemical purity	Relies on computationally heavy DFT modeling	Requires volatile derivatives

Validation Workflow

Workflow for the chemical and enantiomeric purity validation of (9R)-9-hydroxydecanoic acid.

References

• The volatile chemistry of orchid pollination. Natural Product Reports (RSC Publishing). URL:[Link]

• New Hydroxydecanoic Acid Derivatives Produced by an Endophytic Yeast Aureobasidium pullulans AJF1 from Flowers of Aconitum carmichaeli. Journal of Natural Products (PMC). URL:[Link]

• Vibrational Optical Activity for Structural Characterization of Natural products. Natural Product Reports (RSC Publishing). URL:[Link]

• Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules. Natural Product Communications (ResearchGate). URL:[Link]

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• 4. researchgate.net [researchgate.net]

A Comparative Guide to (9R)-9-hydroxydecanoic acid and 10-hydroxydecanoic acid in Material Science

In the pursuit of sustainable and high-performance biomaterials, the family of polyhydroxyalkanoates (PHAs) has emerged as a frontrunner, offering biodegradability and biocompatibility.[1] Within this class of polyesters, the selection of the monomeric building block is paramount in dictating the final properties of the polymer. This guide provides an in-depth technical comparison of two decanoic acid-derived monomers: the branched (9R)-9-hydroxydecanoic acid and the linear 10-hydroxydecanoic acid. We will explore how a subtle shift in the position of a hydroxyl group fundamentally alters the resulting polymer's architecture and, consequently, its performance in material science applications.

Molecular Architecture: A Tale of Two Isomers

At the heart of the performance differences between polymers derived from these two monomers lies their distinct chemical structures.

• 10-hydroxydecanoic acid (10-HDA) is a linear ω-hydroxy fatty acid. Its structure features a hydroxyl group at the terminal (ω) position of a ten-carbon chain, making it an ideal A-B type monomer for linear polyester synthesis.

• (9R)-9-hydroxydecanoic acid ((9R)-9-HDA) is a branched-chain hydroxy fatty acid. The hydroxyl group is located at the ninth carbon, creating a short methyl branch at the end of the chain. This seemingly minor structural variance introduces a chiral center and a side chain that significantly influences polymerization and the final polymer's characteristics.

Caption: Chemical structures of 10-hydroxydecanoic acid and (9R)-9-hydroxydecanoic acid.

Synthesis and Availability

Both monomers can be sourced from renewable resources, aligning with the principles of green chemistry.

10-hydroxydecanoic acid can be synthesized through various routes, including:

• Chemical synthesis from castor oil.[2]

• Biotechnological production through microbial fermentation, where microorganisms are engineered to convert fatty acids or sugars into 10-HDA.[3][4]

(9R)-9-hydroxydecanoic acid is naturally found as a component of the queen bee mandibular pheromone.[5] Its synthesis is often more complex and can be achieved through:

• Enantioselective chemical synthesis to obtain the specific (R)-enantiomer.[5]

• Biocatalytic routes employing specific enzymes.[6]

The more established and varied synthesis routes for 10-HDA generally make it more readily available and economically viable for large-scale polymer production compared to the stereospecific (9R)-9-HDA.

Polymerization: From Monomer to Macromolecule

Both hydroxy acids can be polymerized into polyesters through polycondensation reactions, where the hydroxyl group of one monomer reacts with the carboxylic acid group of another to form an ester linkage, releasing water as a byproduct.

Caption: General scheme for the polycondensation of hydroxydecanoic acids.

Poly(10-hydroxydecanoate) (PHDA): The polymerization of 10-HDA results in a linear polyester. Melt polycondensation is a common method, often catalyzed by tin or titanium compounds, to achieve high molecular weight polymers.[7] The linearity of the monomer allows for efficient packing of the polymer chains.

Poly((9R)-9-hydroxydecanoate): The polymerization of (9R)-9-HDA yields a branched polyester with a methyl side chain at regular intervals along the polymer backbone. The presence of this side chain can introduce steric hindrance, potentially affecting the rate and degree of polymerization compared to its linear counterpart.

Comparative Material Properties

The structural differences between the two monomers translate into distinct thermal and mechanical properties of their respective polymers. While extensive data is available for PHDA, specific experimental data for poly((9R)-9-hydroxydecanoate) is less common. The following comparison is based on data for PHDA and established principles of how side chains influence PHA properties.[8][9]

Property	Poly(10-hydroxydecanoate) (PHDA) - Linear	Poly((9R)-9-hydroxydecanoate) - Branched (Expected)
Crystallinity	Semi-crystalline	Lower crystallinity
Melting Temp (Tm)	~70-80 °C	Lower than PHDA
Glass Transition (Tg)	~ -50 to -40 °C	Potentially higher than PHDA
Tensile Strength	Moderate	Lower than PHDA
Elongation at Break	High (ductile)	Potentially higher (more elastomeric)
Young's Modulus	Low to moderate	Lower than PHDA

Thermal Properties:

• Poly(10-hydroxydecanoate) (PHDA): Exhibits a melting temperature (Tm) in the range of 70-80°C and a low glass transition temperature (Tg) around -50 to -40°C.[10] This wide window between Tg and Tm makes it a flexible material at room temperature with a good processing window.

• Poly((9R)-9-hydroxydecanoate): The presence of methyl side chains is expected to disrupt the packing of the polymer chains, leading to a lower degree of crystallinity and consequently a lower melting temperature compared to PHDA.[8] The side chains might restrict the segmental motion of the polymer backbone, which could lead to a slightly higher glass transition temperature .

Mechanical Properties:

• Poly(10-hydroxydecanoate) (PHDA): Is known for its high ductility and flexibility, with a high elongation at break.[7] Its mechanical properties are influenced by its molecular weight and crystallinity.

• Poly((9R)-9-hydroxydecanoate): The reduced crystallinity due to the methyl side chains would likely result in a lower tensile strength and Young's modulus compared to PHDA.[8] However, the amorphous nature and increased chain separation could lead to a more elastomeric behavior with a potentially higher elongation at break .

Biodegradability:

Both polymers are expected to be biodegradable, a hallmark of the PHA family.[1] The rate of biodegradation can be influenced by crystallinity, with more amorphous polymers generally degrading faster.[11] Therefore, it is plausible that poly((9R)-9-hydroxydecanoate), with its expected lower crystallinity, may exhibit a faster biodegradation rate under certain conditions.

Applications in Material Science

The differing properties of these two polymers make them suitable for distinct applications.

Poly(10-hydroxydecanoate) (PHDA): Its flexibility, ductility, and good thermal stability position it as a promising candidate for:

• Flexible films and packaging: Offering a biodegradable alternative to conventional plastics.[7]

• Biomedical applications: Such as soft tissue engineering scaffolds and drug delivery systems, owing to its biocompatibility and elastomeric properties.[2]

• Toughening agent for other bioplastics: Blending PHDA with more brittle biopolymers like polylactic acid (PLA) can improve their impact resistance.[2]

Poly((9R)-9-hydroxydecanoate): While less explored, the anticipated elastomeric properties of this polymer suggest potential in applications requiring high flexibility and energy absorption, such as:

• Biodegradable elastomers and adhesives.

• Specialty biomedical devices where specific mechanical compliance is needed.

Experimental Protocols

To enable researchers to conduct their own comparative studies, we provide the following detailed experimental protocols for polymerization and characterization.

Melt Polycondensation of 10-hydroxydecanoic acid

This protocol describes a typical lab-scale synthesis of poly(10-hydroxydecanoate).

Materials:

• 10-hydroxydecanoic acid (10-HDA)

• Tin(II) 2-ethylhexanoate (Sn(Oct)₂) or other suitable catalyst

• Three-neck round-bottom flask

• Mechanical stirrer

• Nitrogen inlet

• Distillation condenser

• Vacuum pump

• Heating mantle with temperature controller

Procedure:

• Monomer and Catalyst Charging: Add a known quantity of 10-HDA and the catalyst (e.g., 0.1-0.5 mol% relative to the monomer) to the three-neck flask.

• Inert Atmosphere: Assemble the apparatus and purge the system with nitrogen for at least 30 minutes to remove oxygen.

• First Stage (Oligomerization): Heat the reaction mixture to 150-160°C under a gentle nitrogen flow with mechanical stirring. Water, the byproduct of the esterification reaction, will begin to distill off. Continue this stage for 2-4 hours.

• Second Stage (High Vacuum): Gradually increase the temperature to 180-200°C and slowly apply a vacuum (e.g., <1 mmHg). The increased temperature and reduced pressure facilitate the removal of water and drive the polymerization to high molecular weights.

• Polymerization: Continue the reaction under high vacuum for 4-8 hours. The viscosity of the melt will noticeably increase as the molecular weight of the polymer grows.

• Cooling and Recovery: Cool the reaction vessel to room temperature under a nitrogen atmosphere. The resulting solid polymer can be removed from the flask. For purification, the polymer can be dissolved in a suitable solvent (e.g., chloroform) and precipitated in a non-solvent (e.g., cold methanol).

• Drying: Dry the purified polymer in a vacuum oven at a temperature below its melting point until a constant weight is achieved.

Caption: Workflow for melt polycondensation of 10-hydroxydecanoic acid.

Thermal Characterization: DSC and TGA

Differential Scanning Calorimetry (DSC):

• Objective: To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity of the polymer.

• Procedure:

  • Accurately weigh 5-10 mg of the polymer sample into an aluminum DSC pan and seal it.

  • Place the pan in the DSC instrument.

  • First Heating Scan: Heat the sample from room temperature to a temperature above its expected melting point (e.g., 200°C) at a controlled rate (e.g., 10°C/min) to erase the thermal history.

  • Cooling Scan: Cool the sample to a low temperature (e.g., -80°C) at a controlled rate (e.g., 10°C/min).

  • Second Heating Scan: Heat the sample again to 200°C at 10°C/min. The Tg and Tm are determined from this scan.

Thermogravimetric Analysis (TGA):

• Objective: To assess the thermal stability and decomposition temperature of the polymer.

• Procedure:

  • Place 10-15 mg of the polymer sample in a TGA pan.

  • Heat the sample from room temperature to a high temperature (e.g., 600°C) at a controlled rate (e.g., 10 or 20°C/min) under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature. The onset of decomposition and the temperature of maximum weight loss rate are key parameters.

Mechanical Characterization: Tensile Testing

• Objective: To measure the tensile strength, Young's modulus, and elongation at break of the polymer.

• Procedure (following ASTM D638):

  • Specimen Preparation: Prepare dog-bone shaped specimens of the polymer by melt-pressing or solvent casting, ensuring they meet the dimensional specifications of the standard.

  • Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for at least 40 hours.

  • Testing: Mount the specimen in the grips of a universal testing machine.

  • Apply a tensile load at a constant crosshead speed until the specimen fractures.

  • Record the load and displacement data to generate a stress-strain curve.

  • Calculate the tensile strength, Young's modulus, and elongation at break from the stress-strain curve.

Caption: Workflow for tensile testing of polymer specimens.

Conclusion

The choice between (9R)-9-hydroxydecanoic acid and 10-hydroxydecanoic acid as monomers for biopolyesters has profound implications for the final material's properties. The linear nature of 10-HDA gives rise to a semi-crystalline, ductile, and flexible polymer with a well-defined processing window, making it a versatile material for a range of applications, from flexible packaging to biomedical devices. In contrast, the branched structure of (9R)-9-HDA is predicted to yield a more amorphous and elastomeric polymer with lower stiffness and potentially enhanced biodegradability.

While poly(10-hydroxydecanoate) has been more extensively studied, the unique properties anticipated for poly((9R)-9-hydroxydecanoate) warrant further investigation, particularly for applications demanding high flexibility and a more rubber-like behavior. The continued exploration of such structure-property relationships in PHAs is crucial for the rational design of next-generation sustainable materials tailored for specific performance requirements.

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• 9. Properties of Degradable Polyhydroxyalkanoates (PHAs) Synthesized by a New Strain, Cupriavidus necator IBP/SFU-1, from Various Carbon Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Frontiers | Polyhydroxyester Films Obtained by Non-Catalyzed Melt-Polycondensation of Natural Occurring Fatty Polyhydroxyacids [frontiersin.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (9R)-9-hydroxydecanoic acid

As a chiral medium-chain hydroxy fatty acid, (9R)-9-hydroxydecanoic acid is a critical standard in lipidomics, biomarker research, and drug development[1]. While it lacks the acute toxicity of highly reactive reagents, its amphiphilic nature and specific functional groups demand a scientifically grounded approach to Personal Protective Equipment (PPE) and handling.

This guide provides researchers and drug development professionals with a self-validating operational protocol, explaining the mechanistic causality behind each safety measure to ensure both operator protection and experimental integrity.

Physicochemical Risk Assessment

Understanding the molecular properties of (9R)-9-hydroxydecanoic acid is the first step in risk mitigation. Its behavior dictates how it interacts with biological barriers (like human skin) and protective materials[2].

Table 1: Physicochemical Properties & Risk Implications

Property	Value	Operational Risk & PPE Implication
Molecular Weight	188.26 g/mol	Low volatility at room temperature; primary inhalation risk stems from aerosolized dust generated during powder transfer[2].
XLogP3	2.2	Moderate lipophilicity. Can slowly permeate non-synthetic barriers (e.g., latex). Requires nitrile or neoprene protection[2].
Functional Groups	Carboxyl (-COOH), Hydroxyl (-OH)	Mildly acidic and capable of hydrogen bonding. Causes localized dermal or corneal irritation upon direct contact.
Physical State	Waxy solid / viscous oil	Prone to surface adherence. Requires meticulous decontamination of spatulas and analytical balances.

The PPE Matrix: Mechanistic Justifications

Standard occupational safety guidelines mandate that PPE must be selected based on the specific chemical hazards encountered[3]. Here is the validated PPE matrix for handling this compound:

• Hand Protection: Nitrile gloves (minimum 4 mil thickness).

  • Causality: The 10-carbon aliphatic chain interacts readily with hydrophobic polymers. Natural rubber (latex) provides an insufficient chemical barrier to medium-chain fatty acids. Nitrile (butadiene-acrylonitrile copolymer) offers superior steric resistance against lipophilic penetration while maintaining the tactile sensitivity required for micro-weighing.

• Eye Protection: ANSI Z87.1 compliant chemical splash goggles.

  • Causality: The terminal carboxyl group can cause severe corneal irritation. Standard safety glasses with side shields are insufficient during dissolution steps, where accidental splashing of organic solvents (e.g., ethanol, DMSO) carrying the dissolved acid may occur[4].

• Body Protection: Flame-resistant (FR) or standard 100% cotton laboratory coat with knit cuffs.

  • Causality: Prevents electrostatic dispersion of the solid powder onto personal clothing and provides a primary barrier against accidental spills during stock solution preparation[3].

• Respiratory Protection: N95 or P100 particulate respirator (only if handled outside primary containment).

  • Causality: Handling the compound inside a Class II Biological Safety Cabinet (BSC) or chemical fume hood negates the need for a respirator, as the hood's airflow captures microscopic aerosolized particulates generated during weighing[3].

Step-by-Step Experimental Workflow: Stock Solution Preparation

This protocol provides a self-validating system for preparing a 10 mM stock solution of (9R)-9-hydroxydecanoic acid, ensuring both operator safety and chemical integrity.

Phase 1: Pre-Operational Setup

• Verify the chemical fume hood has a face velocity of 80–100 feet per minute (fpm).

• Don all required PPE: Nitrile gloves, splash goggles, and a fully buttoned lab coat[3].

• Place an anti-static weighing boat on the analytical balance inside the hood to prevent powder dispersion.

Phase 2: Weighing and Transfer 4. Using a static-free stainless steel spatula, carefully transfer 18.83 mg of (9R)-9-hydroxydecanoic acid into the weighing boat. (Calculation: 10 mL of a 10 mM solution requires 0.1 mmol; 0.1 mmol × 188.26 g/mol = 18.83 mg). 5. Self-Validation Check: Observe the powder's behavior. If it clings excessively to the spatula, ground the equipment immediately, as static charge increases the risk of aerosolization and inaccurate weighing. 6. Transfer the weighed compound into a 15 mL amber glass vial. (Amber glass prevents potential UV-induced degradation over long-term storage).

Phase 3: Dissolution and Storage 7. Add 10 mL of absolute ethanol or DMSO to the vial using a calibrated micropipette. 8. Seal the vial with a PTFE-lined cap.

• Causality: PTFE (Teflon) is highly resistant to both the organic solvent and the organic acid, preventing the leaching of plasticizers into your stock solution.

• Vortex for 30 seconds until completely dissolved. Store at -20°C.

Spill Response and Decontamination Plan

Medium-chain hydroxy fatty acids leave a greasy, acidic residue that water alone cannot efficiently remove.

• Containment: Isolate the spill area. If the compound is already dissolved in a flammable solvent, immediately eliminate all ignition sources.

• Neutralization & Absorption: Cover the spill with a mild alkaline absorbent (e.g., sodium bicarbonate powder) to neutralize the carboxyl group, converting it into a water-soluble sodium salt.

• Collection: Sweep the neutralized complex using a disposable scraper and place it into a designated hazardous waste container.

• Surface Decontamination: Wipe the area with a 70% isopropanol or ethanol solution to dissolve any remaining lipophilic residue, followed by a final wash with deionized water.

Waste Disposal Logistics

(9R)-9-hydroxydecanoic acid must be segregated properly to comply with environmental safety standards.

• Solid Waste: Contaminated gloves, weighing boats, and paper towels must be placed in solid hazardous waste bins labeled "Non-Hazardous Organic Solid Waste" (unless mixed with regulated solvents).

• Liquid Waste: Stock solution remnants must be collected in compatible, clearly labeled High-Density Polyethylene (HDPE) containers designated for "Halogen-Free Organic Solvent Waste."

Workflow Visualization

Operational workflow for handling (9R)-9-hydroxydecanoic acid, integrating PPE and spill response.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 4575239, 9-Hydroxydecanoic acid." PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 5312800, (9R)-9-hydroxydecanoic acid." PubChem, [Link]

• Occupational Safety and Health Administration (OSHA). "1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear." U.S. Department of Labor, [Link]

• Municipal Association of South Carolina. "Provide the Right PPE for Hot Liquids, Chemicals and Electrical Hazards." MASC, [Link]

Sources

• 1. (9R)-9-hydroxydecanoic acid | C10H20O3 | CID 5312800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Hydroxydecanoic acid | C10H20O3 | CID 4575239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear | Occupational Safety and Health Administration [osha.gov]
• 4. Provide the Right PPE for Hot Liquids, Chemicals and Electrical Hazards | MASC [masc.sc]